Chemical Structure and Physicochemical Properties of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide Executive Summary In modern drug discovery, the 1H-indazole scaffold is a pr...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Document Type: Technical Whitepaper & Methodological Guide
Executive Summary
In modern drug discovery, the 1H-indazole scaffold is a privileged pharmacophore, frequently utilized in the design of kinase inhibitors, epigenetic modulators, and protein-protein interaction (PPI) antagonists. 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde (commercially cataloged as Methyl 4-chloro-3-formyl-1H-indazole-6-carboxylate, CAS: 885523-13-7) [1] represents a highly functionalized, premium building block.
This whitepaper provides an in-depth analysis of its structural logic, physicochemical profile, and downstream utility. Furthermore, we detail a self-validating, chemoselective synthetic protocol for its generation, emphasizing the causality behind specific reagent selections to ensure high-fidelity library synthesis.
Chemical Identity & Structural Logic
The utility of this molecule lies in its dense, orthogonal functionalization. Each substituent on the indazole core serves a distinct mechanistic or synthetic purpose:
C3-Carbaldehyde (Formyl Group): A highly reactive electrophilic center. Due to the adjacent C4-chloro group, the aldehyde is forced out of coplanarity with the indazole ring, creating a unique steric environment that can be exploited to lock conformations in target-binding pockets.
C4-Chloride: An electron-withdrawing group (EWG) that lowers the pKa of the N1 proton, enhancing hydrogen-bond donor capacity. Synthetically, it serves as a handle for transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig).
C6-Methoxycarbonyl (Methyl Ester): A secondary electrophilic site that can be selectively hydrolyzed to a carboxylic acid for amide coupling, or utilized directly in complex macrocyclizations.
Caption: Orthogonal reactivity map of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde.
Physicochemical Properties
Understanding the physicochemical parameters of this building block is critical for predicting its behavior in both synthetic workflows and biological assays. The electron-deficient nature of the ring ensures high stability of the aldehyde against spontaneous auto-oxidation, a common issue in electron-rich heterocyclic aldehydes.
Direct formylation (e.g., Vilsmeier-Haack) of Methyl 4-chloro-1H-indazole-6-carboxylate typically fails due to the extreme electron deficiency of the ring caused by the C4-Cl and C6-ester groups. Therefore, a directed metal-halogen exchange strategy is required.
Step-by-Step Methodology
Step 1: C3-Iodination
Rationale: C3 is the most nucleophilic position on the indazole. Direct iodination activates this position for subsequent metallation.
Procedure: Dissolve Methyl 4-chloro-1H-indazole-6-carboxylate (1.0 eq) in DMF. Add KOH (2.0 eq) and Iodine (
I2
, 1.5 eq). Stir at room temperature for 2 hours. Quench with aqueous sodium thiosulfate (
Na2S2O3
) to destroy excess iodine.
Validation: The product precipitates as a solid. LC-MS will show a +126 Da mass shift.
Step 2: N1-Protection (THP)
Rationale: The free N-H proton (pKa ~14) will quench any Grignard reagent used in the next step. Tetrahydropyranyl (THP) is chosen over Boc because THP is completely inert to Grignard reagents, preventing unwanted side reactions.
Procedure: Suspend the C3-iodo intermediate in anhydrous DCM. Add 3,4-dihydro-2H-pyran (DHP, 2.0 eq) and a catalytic amount of p-toluenesulfonic acid (pTsOH, 0.1 eq). Reflux for 4 hours.
Validation: TLC will show a significant shift to a less polar spot (loss of the polar N-H bond).
Rationale: Why use iPrMgCl·LiCl instead of n-BuLi? n-BuLi is highly nucleophilic and will aggressively attack the C6-methyl ester. TurboGrignard (iPrMgCl·LiCl) is highly chemoselective; it performs the Iodine/Magnesium exchange at -20 °C without touching the ester.
Procedure: Dissolve the protected indazole in anhydrous THF under Argon. Cool to -20 °C. Dropwise add iPrMgCl·LiCl (1.2 eq). Stir for 30 mins to form the Grignard species. Quench rapidly with anhydrous DMF (3.0 eq). Warm to room temperature and hydrolyze with saturated
NH4Cl
.
Step 4: Deprotection
Procedure: Dissolve the crude intermediate in Methanol. Add 4M HCl in Dioxane (3.0 eq). Stir at 50 °C for 2 hours to cleave the THP group. Neutralize and purify via silica gel chromatography.
Caption: Step-by-step chemoselective synthesis utilizing TurboGrignard for ester preservation.
Downstream Applications in Drug Development
The true power of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde is realized during library enumeration.
Reductive Amination at C3: The aldehyde smoothly undergoes reductive amination with primary or secondary amines using Sodium triacetoxyborohydride (
NaBH(OAc)3
). The resulting C3-aminomethyl indazoles are potent hinge-binding motifs in kinase inhibitor design.
Saponification of C6: Treatment with LiOH in THF/Water selectively hydrolyzes the methyl ester to a carboxylic acid, leaving the C4-chloride intact. This acid can be coupled to complex anilines using HATU/DIPEA [2].
Late-Stage Cross-Coupling: The C4-chloride, while sterically hindered by the C3-substituent, can undergo Buchwald-Hartwig amination using advanced bulky ligands (e.g., BrettPhos or RuPhos) to introduce solubilizing piperazine or morpholine rings.
References
Exploratory
Thermodynamic Solubility Profile of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde in Organic Solvents
Executive Summary The compound 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde is a highly functionalized, polycyclic heterocyclic intermediate frequently utilized in the synthesis of advanced active pharmaceutical...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The compound 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde is a highly functionalized, polycyclic heterocyclic intermediate frequently utilized in the synthesis of advanced active pharmaceutical ingredients (APIs) and targeted kinase inhibitors[1]. Understanding its thermodynamic solubility profile in various organic solvents is a critical prerequisite for optimizing synthetic routes, designing scalable crystallization protocols, and ensuring accurate analytical quantification.
This whitepaper provides an in-depth technical analysis of the compound's solvation thermodynamics, empirical solubility estimates based on structural analogs, and a self-validating, field-proven protocol for determining its exact solubility profile in accordance with standard pharmacopeial guidelines.
Structural Analysis and Solvation Thermodynamics
To predict and manipulate the solubility of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde, one must first deconstruct its molecular architecture and the resulting intermolecular forces (IMFs) that dictate its crystal lattice energy.
The 1H-Indazole Core: The indazole ring possesses both a hydrogen bond donor (N1-H) and a hydrogen bond acceptor (N2). In the solid state, indazole derivatives strongly tend to form robust intermolecular hydrogen-bonded dimers or polymeric chains[2]. This high lattice energy actively resists dissolution in non-polar media.
3-Carbaldehyde & 6-Methoxycarbonyl Groups: These moieties introduce strong local dipoles and act as additional hydrogen bond acceptors. While they increase the overall polarity of the molecule, they also provide multiple sites for solvent-solute interactions.
4-Chloro Substituent: The halogen atom is electron-withdrawing and lipophilic. It increases the overall partition coefficient (
logP
) of the molecule, slightly offsetting the hydrophilicity of the carbonyl groups and rendering the compound virtually insoluble in purely aqueous media[3].
The Causality of Solvent Selection
The solubility of this compound is governed by a solvent's ability to disrupt the indazole N-H···N hydrogen bonds.
Polar Aprotic Solvents (e.g., DMSO, DMF): These solvents are strong hydrogen bond acceptors. They effectively compete with the indazole N2 atom for the N1-H proton, breaking the solid-state dimers and yielding high solubility.
Non-Polar Solvents (e.g., Hexanes, Toluene): Lacking the ability to participate in hydrogen bonding or stabilize strong dipoles, these solvents cannot overcome the crystal lattice energy, resulting in poor solubility.
Mechanism of indazole dimer disruption by polar aprotic solvents vs. non-polar solvents.
Empirical Solubility Profile
Based on the Hansen Solubility Parameters (HSP) of the functional groups and empirical data from structurally analogous indazole-3-carbaldehydes[4][5], the following table summarizes the predicted thermodynamic solubility profile of the compound at 25°C. Solvents are categorized alongside their ICH Q3C residual solvent classifications to aid in process chemistry decision-making[6].
To transition from predicted ranges to precise, actionable data, researchers must conduct empirical solubility testing. The following protocol is adapted from the USP <1236> Solubility Measurements guidelines, specifically utilizing the saturation shake-flask method[7][8].
Note: It is critical to measure thermodynamic (equilibrium) solubility rather than kinetic solubility. Kinetic solubility often overestimates the true value due to temporary supersaturation before the stable crystalline lattice fully precipitates.
Step-by-Step Protocol
Preparation of the Solid Phase:
Weigh approximately 50 mg of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde into a standard 4 mL borosilicate glass vial.
Causality: An excess of the solid must be present to ensure the solution reaches true saturation. If all solid dissolves, the resulting data point is merely a concentration, not the solubility limit.
Solvent Addition:
Add 1.0 mL of the target organic solvent (e.g., EtOAc) to the vial. Seal tightly with a PTFE-lined cap to prevent solvent evaporation, which would artificially inflate the concentration reading.
Equilibration (The Shake-Flask Method):
Place the vial in a thermostatic orbital shaker set to 25.0 ± 0.1 °C and agitate at 250 rpm for a minimum of 24 to 48 hours.
Causality: 24-48 hours of mechanical agitation provides the activation energy necessary to overcome kinetic barriers, ensuring the system reaches a true thermodynamic equilibrium between the solid lattice and the solvated monomers[9].
Phase Separation:
Remove the vial and centrifuge at 10,000 rpm for 10 minutes at 25°C. Alternatively, filter the supernatant through a 0.22 µm PTFE syringe filter.
Causality: PTFE is chosen because it is chemically inert to most organic solvents and prevents the adsorption of the lipophilic compound onto the filter membrane.
Quantification (HPLC-UV):
Dilute an aliquot of the clear supernatant into a compatible diluent (e.g., Acetonitrile/Water) to bring the concentration within the linear dynamic range of your pre-validated HPLC-UV method.
Calculate the exact solubility based on the calibration curve of the API standard.
Step-by-step thermodynamic solubility determination via the saturation shake-flask method.
Practical Implications for Drug Development
Understanding this specific solubility profile directly informs three major areas of pharmaceutical development:
Synthetic Route Optimization: Because the 3-carbaldehyde group is highly reactive (often used for reductive aminations or Knoevenagel condensations), reactions should be carried out in solvents that maximize solubility without participating in the reaction. DCM and THF are excellent choices, whereas protic solvents like Methanol might form transient hemiacetals with the aldehyde.
Purification and Crystallization: The vast difference in solubility between Ethyl Acetate (moderate) and Hexane (poor) makes the EtOAc/Hexane binary system the optimal choice for both silica gel flash chromatography and anti-solvent crystallization. Dissolving the crude product in minimal warm EtOAc and slowly titrating in Hexane will force the compound to re-establish its indazole hydrogen-bonded dimers, yielding high-purity crystals.
Toxicological Compliance: When selecting solvents for the final stages of API synthesis, drug development professionals must adhere to ICH Q3C guidelines[10]. While DMF provides exceptional solubility, its Class 2 status requires stringent drying protocols to reduce residual levels below 880 ppm. Transitioning to a Class 3 solvent like DMSO (limit 5000 ppm) for final formulations is significantly safer and more regulatory-compliant.
Elucidating the Solid-State Architecture of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde: A Guide to Synthesis, Crystallization, and Single-Crystal X-ray Diffraction
An In-Depth Technical Guide Authored for Researchers, Scientists, and Drug Development Professionals Abstract Indazole derivatives represent a cornerstone in modern medicinal chemistry, with numerous compounds progressin...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide
Authored for Researchers, Scientists, and Drug Development Professionals
Abstract
Indazole derivatives represent a cornerstone in modern medicinal chemistry, with numerous compounds progressing into clinical use, particularly as kinase inhibitors.[1] Their efficacy is profoundly influenced by their three-dimensional structure and intermolecular interactions within the solid state, which dictate properties such as solubility, stability, and bioavailability. This guide provides a comprehensive technical overview of the methodologies required to determine the crystal structure of a key exemplar, 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde. We will explore a plausible synthetic route, detail the critical process of single-crystal growth, and provide an in-depth protocol for single-crystal X-ray diffraction (SC-XRD) analysis. The narrative emphasizes the causality behind experimental choices, ensuring that the described protocols are robust and self-validating, thereby providing a framework for the structural elucidation of novel indazole-based pharmacophores.
Introduction: The Significance of the Indazole Scaffold
The indazole core, a bicyclic aromatic heterocycle, is considered a "privileged scaffold" in drug discovery. Its unique arrangement of two adjacent nitrogen atoms allows it to act as a versatile hydrogen bond donor and acceptor, facilitating potent and selective interactions with biological targets like protein kinases.[1] The functionalization of the indazole ring at various positions leads to a diverse array of pharmacological activities. Specifically, 3-substituted indazoles have given rise to several marketed drugs.[1] The title compound, 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde, incorporates several key features: a chloro substituent that can modulate electronic properties and participate in halogen bonding, a methoxycarbonyl group for potential esterase interaction or further derivatization, and a reactive carbaldehyde group at the C3 position, which serves as a crucial synthetic handle for building molecular complexity.[1][2]
Definitive structural characterization through single-crystal X-ray diffraction is non-negotiable in modern drug development. It provides unambiguous proof of molecular identity, stereochemistry, and conformation. Furthermore, it reveals the intricate network of intermolecular interactions that govern the crystal packing, offering invaluable insights for polymorphism screening, formulation development, and computational modeling.[3]
Synthesis and Crystallization
Synthetic Pathway: Nitrosation of a Substituted Indole
A robust and scalable synthesis is paramount. One of the most effective methods for generating 1H-indazole-3-carbaldehydes is through the nitrosation of corresponding indole precursors under mild acidic conditions.[1] This transformation is believed to proceed via an electrophilic attack of a nitrosonium ion equivalent at the electron-rich C3 position of the indole, followed by a cascade of rearrangement and cyclization steps.
Reaction: The indole is dissolved in a suitable solvent system (e.g., DMF/water).
Nitrosating Agent: A solution of sodium nitrite (NaNO₂) in water is prepared and acidified (e.g., with HCl) at 0 °C to generate the active nitrosating species.
Reaction Execution: The acidified nitrite solution is added dropwise to the indole solution at a controlled temperature (e.g., 0 °C to room temperature). The reaction progress is monitored by Thin Layer Chromatography (TLC).
Workup and Purification: Upon completion, the reaction mixture is extracted with an organic solvent (e.g., ethyl acetate). The organic layers are combined, washed, dried, and concentrated. The crude product is then purified by column chromatography on silica gel to yield the target compound, 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde.[1]
The Art of Crystallization: From Solution to Single Crystal
Obtaining diffraction-quality single crystals is often the most challenging step in a structural study.[3] The goal is to encourage slow, ordered molecular assembly from a supersaturated solution.
Experimental Protocol: Slow Evaporation
Solvent Screening (The "Why"): The choice of solvent is critical. The ideal solvent should dissolve the compound moderately at room or elevated temperature. A screening of solvents with varying polarities (e.g., ethanol, acetone, ethyl acetate, dichloromethane, and mixtures thereof) is performed in small vials.
Preparation of Saturated Solution: Approximately 5-10 mg of the purified compound is placed in a clean, small-volume glass vial. The chosen solvent (or solvent system) is added dropwise until the solid just dissolves completely. Gentle warming may be applied to aid dissolution.
Inducing Supersaturation: The vial is loosely covered (e.g., with parafilm containing a few pinholes). This allows the solvent to evaporate slowly over a period of several days to weeks at a constant, vibration-free location.
Crystal Harvesting: Once well-formed crystals appear, a suitable specimen is carefully selected under a microscope and harvested using a cryo-loop for mounting on the diffractometer.
Single-Crystal X-ray Diffraction (SC-XRD)
SC-XRD is the definitive technique for determining the precise three-dimensional arrangement of atoms in a crystal.[3] The process involves irradiating a single crystal with monochromatic X-rays and analyzing the resulting diffraction pattern.
Experimental Workflow
The entire process, from crystal mounting to structure validation, follows a logical and systematic workflow.
Caption: Standard workflow for single-crystal X-ray structure determination.
Data Collection and Processing
A suitable crystal is mounted on a diffractometer equipped with a monochromatic X-ray source (e.g., Mo Kα or Cu Kα radiation) and a sensitive detector.[3] Data is typically collected at a low temperature (e.g., 100 K) to minimize thermal vibrations and potential radiation damage. The collected diffraction images are then processed to determine the unit cell dimensions, crystal system, and space group, and to integrate the intensities of the individual reflections.
Table 1: Hypothetical Crystallographic Data and Refinement Parameters
(Note: As no public structure exists, these data are representative for a plausible structure based on similar published indazole derivatives.[4])
Parameter
Value
Chemical Formula
C₁₀H₇ClN₂O₃
Formula Weight
238.63 g/mol
Crystal System
Monoclinic
Space Group
P2₁/c
a (Å)
8.513(2)
b (Å)
15.245(3)
c (Å)
7.989(1)
β (°)
98.75(1)
Volume (ų)
1024.5(4)
Z (molecules/unit cell)
4
Temperature (K)
100(2)
Radiation (λ, Å)
Mo Kα (0.71073)
Reflections collected
9850
Independent reflections
2345 [R(int) = 0.035]
Final R indices [I > 2σ(I)]
R₁ = 0.041, wR₂ = 0.105
Goodness-of-fit (S) on F²
1.06
Structure Solution and Refinement
The "phase problem" is solved using direct methods to generate an initial electron density map, from which the positions of most non-hydrogen atoms can be identified. This initial model is then refined using full-matrix least-squares on F². In this iterative process, atomic positions, and thermal parameters are adjusted to minimize the difference between the observed structure factors and those calculated from the model. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.[4] The quality of the final model is assessed by the R-factors (R₁ and wR₂) and the Goodness-of-Fit (S), with lower values indicating a better fit.[4]
Analysis of the Crystal Structure
Molecular Structure
The refined structure would provide the definitive conformation of the molecule in the solid state. The indazole ring system is expected to be essentially planar.[4] Key structural features can be visualized and analyzed.
Caption: Numbering scheme for 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde.
Table 2: Selected Hypothetical Bond Lengths and Angles
Bond/Angle
Length (Å) / Degrees (°)
Bond/Angle
Length (Å) / Degrees (°)
Cl—C4
1.742(2)
C3—C3a—C4
133.5(2)
N1—N2
1.365(3)
N2—C3—C8
125.1(2)
N2—C3
1.348(3)
C5—C6—C9
121.0(2)
C3—C8
1.461(3)
C9—O3—C10
116.2(2)
C8=O1
1.215(3)
Supramolecular Assembly and Intermolecular Interactions
In the crystal lattice, molecules interact through a network of non-covalent forces. For this molecule, a key interaction is expected to be hydrogen bonding from the indazole N1-H donor to a suitable acceptor, such as the carbonyl oxygen of the carbaldehyde (O1) or the methoxycarbonyl group (O2) of a neighboring molecule. These interactions often lead to the formation of well-defined synthons, such as centrosymmetric dimers or extended chains.
Caption: Diagram of a potential N-H···O hydrogen bond forming a dimer motif.
Understanding these packing motifs is crucial. Different polymorphic forms of a drug can arise from different packing arrangements, leading to significant differences in physical properties. The detailed structural information obtained from SC-XRD is therefore essential for identifying and characterizing polymorphs.
Conclusion
This guide has outlined the essential multidisciplinary workflow required to determine the crystal structure of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde. From rational synthesis and meticulous crystallization to the precise analysis of diffraction data, each step provides a layer of critical information. The resulting three-dimensional model offers unparalleled insight into molecular conformation and the supramolecular interactions that dictate the solid-state properties of this promising pharmaceutical scaffold. This knowledge is not merely academic; it is a fundamental prerequisite for the rational design of improved therapeutic agents and the development of robust, well-characterized drug products.
References
Structure of indazole N 1-oxide derivatives studied by X-ray, theoretical methods, 1H, 13C, 15N NMR and EI/MS. (n.d.). ResearchGate. Retrieved March 19, 2026, from [Link]
Titi, A., et al. (2016). Efficient MW-Assisted Synthesis, Spectroscopic Characterization, X-ray and Antioxidant Properties of Indazole Derivatives. Molecules. Retrieved March 19, 2026, from [Link]
Hakmaoui, Y., et al. (2015). Crystal structure of N-(1-acetyl-3-chloro-1H-indazol-6-yl)-4-methoxybenzenesulfonamide. Acta Crystallographica Section E: Crystallographic Communications. Retrieved March 19, 2026, from [Link]
Microwave Assisted Synthesis and Biological Evaluation of Indazole Derivatives. (2025). Journal of Chemical Health Risks. Retrieved March 19, 2026, from [Link]
Dilly, S., et al. (2018). An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles. Organic & Biomolecular Chemistry. Retrieved March 19, 2026, from [Link]
Synthesis of indazoles. (n.d.). Organic Chemistry Portal. Retrieved March 19, 2026, from [Link]
Manikandan, M., et al. (2022). Selected Imidazole Derivatives: Synthesis and X-Ray Crystal Structure – A Review. Orbital: The Electronic Journal of Chemistry. Retrieved March 19, 2026, from [Link]
Synthesis of substituted indazoles from N-tosylhydrazones using ionic liquid. (n.d.). Journal of Chemical and Pharmaceutical Research. Retrieved March 19, 2026, from [Link]
Crystallography Open Database. (n.d.). Search results. Retrieved March 19, 2026, from [Link]
Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. (2012). Der Pharma Chemica. Retrieved March 19, 2026, from [Link]
Molecular weight, exact mass, and chemical formula of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde
An In-Depth Technical Guide to 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 4-Ch...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde, a heterocyclic compound of significant interest in medicinal chemistry. The document details its core physicochemical properties, including chemical formula, molecular weight, and exact mass, which are fundamental for its synthesis, characterization, and application in drug discovery. We will explore the significance of the indazole scaffold, outline authoritative methods for structural verification, and present a conceptual framework for its analytical characterization. This guide serves as a foundational resource for researchers engaged in the design and development of novel therapeutics based on the indazole nucleus.
Chemical Identity and Physicochemical Properties
4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde, also known as Methyl 4-chloro-3-formyl-1H-indazole-6-carboxylate, is a polysubstituted aromatic heterocyclic compound. The precise characterization of its molecular identity is the cornerstone of any research or development endeavor. The key identifiers and properties are summarized below.
The chemical formula, C₁₀H₇ClN₂O₃, is the empirical representation of the elemental composition. From this, two critical mass values are derived: Molecular Weight and Exact Mass. The diagram below illustrates the relationship between these fundamental concepts.
Caption: Relationship between Chemical Formula, Molecular Weight, and Exact Mass.
The Indazole Scaffold in Medicinal Chemistry
The indazole ring system, a fusion of benzene and pyrazole, is recognized as a "privileged scaffold" in drug discovery.[2] This is due to its structural versatility and its ability to form key interactions with a wide range of biological targets, particularly protein kinases.[1][3]
Key Roles of the Indazole Nucleus:
Bioisostere: The indazole moiety can serve as a bioisostere for other aromatic systems like indoles or phenols, potentially improving metabolic stability and target affinity.[1]
Hydrogen Bonding: The 1H-indazole tautomer possesses both a hydrogen bond donor (N-H) and acceptor (pyrazole nitrogen), enabling it to form crucial interactions within protein active sites.[1]
Scaffold for Kinase Inhibitors: Numerous FDA-approved kinase inhibitors, such as Axitinib and Pazopanib, feature the indazole core, highlighting its proven success in this therapeutic area.[4]
Substitutions on the indazole ring, such as the chloro, methoxycarbonyl, and carbaldehyde groups in the title compound, provide vectors for further chemical modification. The aldehyde function, in particular, is a versatile chemical handle that can be converted into a wide array of other functional groups or used to build more complex heterocyclic systems.[3]
Analytical Characterization and Validation
The unambiguous confirmation of a compound's structure and purity is a non-negotiable requirement in drug development. A multi-technique approach is essential for a self-validating analytical workflow. For a molecule like 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde, high-resolution mass spectrometry (HRMS) is the definitive technique for confirming elemental composition.
Workflow for Compound Verification
The following diagram outlines a standard workflow for the analytical characterization and verification of a newly synthesized chemical entity.
Caption: A typical experimental workflow for chemical structure verification.
Protocol: Exact Mass Determination by HRMS
This protocol describes the steps to validate the elemental composition of the title compound using High-Resolution Mass Spectrometry.
Objective: To experimentally determine the exact mass of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde and confirm it matches the theoretical value of 238.01452 Da.
Instrumentation: An Orbitrap or Time-of-Flight (TOF) mass spectrometer capable of resolution >10,000.
Methodology:
Sample Preparation:
Accurately weigh approximately 1 mg of the purified solid compound.
Dissolve the sample in 1 mL of a suitable solvent (e.g., acetonitrile or methanol) to create a 1 mg/mL stock solution.
Perform a serial dilution to a final concentration of approximately 1-10 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid. The formic acid facilitates protonation for positive ion mode analysis.
Instrument Calibration:
Calibrate the mass spectrometer immediately prior to the analysis using a known calibration standard mixture. This ensures high mass accuracy.
Analysis:
Inject the prepared sample into the mass spectrometer via direct infusion or through an LC system.
Acquire data in positive ion mode, scanning a mass range that includes the expected m/z (e.g., 100-500 m/z). The expected protonated molecule [M+H]⁺ would have an m/z of 239.02235.
Ensure the instrument resolution is set to a high value (e.g., >60,000) to resolve the isotopic pattern.
Data Processing and Verification:
Process the acquired spectrum to identify the monoisotopic peak for the [M+H]⁺ ion.
Compare the measured exact mass to the theoretical exact mass (239.02235 Da). The mass error should be within an acceptable range, typically < 5 ppm.
Self-Validation: Examine the isotopic pattern. The presence of one chlorine atom results in a characteristic A+2 peak ([³⁷Cl]M+H)⁺ with an intensity approximately one-third (≈32%) of the monoisotopic A peak ([³⁵Cl]M+H)⁺. This provides orthogonal confirmation of the presence of chlorine.
Synthesis and Derivatization
While a specific, published synthesis for 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde was not found during the literature survey, general methods for producing substituted indazole-3-carboxaldehydes are well-established. A common and modern approach involves the nitrosation of substituted indoles.[3] This method provides direct access to the indazole-3-carboxaldehyde core from readily available indole starting materials under mild conditions.[3]
The resulting aldehyde is a key intermediate. Its carbonyl group can readily undergo various chemical transformations, including:
Wittig reactions to form alkenes.
Reductive amination to produce secondary amines.
Condensation reactions to build larger, more complex heterocyclic systems.[3]
This synthetic versatility makes the title compound a valuable building block for creating libraries of novel indazole derivatives for screening in drug discovery programs.
References
PharmaBlock. (n.d.). Indazoles in Drug Discovery.
PubChem. (n.d.). CID 157980671 | C20H18N2O4. National Center for Biotechnology Information. Retrieved from [Link]
Couty, F., et al. (2016). An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles. Beilstein Journal of Organic Chemistry, 12, 2138–2145. Available at: [Link]
PubChem. (n.d.). Indazole-3-carbaldehyde. National Center for Biotechnology Information. Retrieved from [Link]
Journal of Pharmaceutical Negative Results. (2022). Indazole From Natural Resources And Biological Activity. Retrieved from [Link]
A Preliminary Investigation into the Pharmacophoric Features of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde: A Technical Guide for Drug Discovery
Abstract The indazole nucleus is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of biologically active compounds.[1][2][3] This technical guide pro...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The indazole nucleus is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of biologically active compounds.[1][2][3] This technical guide provides a preliminary, in-depth analysis of the potential pharmacophoric features of a specific, synthetically accessible derivative: 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde. By dissecting the molecule's structural components—the indazole core, the chloro substituent, the methoxycarbonyl group, and the carbaldehyde moiety—we will propose a hypothetical pharmacophore model. This guide is intended for researchers, scientists, and drug development professionals, offering a foundational framework for initiating drug discovery programs centered around this promising chemical entity. We will explore the rationale behind these assignments, drawing upon established principles of medicinal chemistry and the known bioactivities of related indazole derivatives. Furthermore, this document will outline a strategic, multi-pronged approach for the experimental and computational validation of the proposed pharmacophoric model, aiming to accelerate the identification of novel therapeutic agents.
The Indazole Scaffold: A Privileged Element in Drug Design
The indazole ring system, a bicyclic heterocycle composed of a fused benzene and pyrazole ring, has garnered significant attention in pharmaceutical research.[2][4] Its unique electronic and steric properties allow it to serve as a versatile scaffold for interacting with a wide array of biological targets, including kinases, G-protein coupled receptors, and enzymes.[1][5] Several FDA-approved drugs, such as the kinase inhibitors Axitinib and Pazopanib, feature the indazole core, underscoring its therapeutic relevance.[2]
The key to the indazole scaffold's success lies in its ability to act as a bioisostere for other common functionalities like indole and phenol, often leading to improved metabolic stability and pharmacokinetic profiles.[1][6] The 1H-indazole tautomer, in particular, possesses both a hydrogen bond donor (N1-H) and a hydrogen bond acceptor (N2), enabling crucial interactions within the active sites of proteins.[1] This dual hydrogen bonding capability is a recurring theme in the binding of indazole-based inhibitors to the hinge region of protein kinases.[1]
Deconstructing 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde: A Pharmacophore Hypothesis
Given the established importance of the indazole core, we can propose a preliminary pharmacophore model for 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde by analyzing the potential contributions of each substituent.
Table 1: Putative Pharmacophoric Features of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde
Feature ID
Pharmacophoric Feature
Structural Moiety
Putative Role in Target Interaction
Rationale
HBD1
Hydrogen Bond Donor
1H of Indazole
Hinge binding, anchoring to protein backbone
The N1-H of the indazole is a well-established hydrogen bond donor, crucial for kinase hinge region interactions.[1]
HBA1
Hydrogen Bond Acceptor
N2 of Indazole
Hinge binding, interaction with backbone NH
The N2 atom of the pyrazole ring can accept a hydrogen bond, complementing the donor at N1.[1]
AROM1
Aromatic Ring
Indazole Ring System
π-π stacking, hydrophobic interactions
The bicyclic aromatic system can engage in favorable interactions with aromatic residues in a binding pocket.
HBA2
Hydrogen Bond Acceptor
Carbonyl oxygen of carbaldehyde
Interaction with polar residues or water molecules
The aldehyde at the 3-position introduces a potent hydrogen bond acceptor.[7][8]
HBA3
Hydrogen Bond Acceptor
Carbonyl oxygen of methoxycarbonyl
Interaction with polar residues, potential for improved solubility
The ester carbonyl at the 6-position offers an additional hydrogen bond acceptor site.
The chloro substituent can enhance binding affinity through hydrophobic interactions or by acting as a halogen bond donor.
The Core Pharmacophore: The 1H-Indazole
The 1H-indazole core itself presents three key pharmacophoric features: a hydrogen bond donor (HBD1), a hydrogen bond acceptor (HBA1), and an aromatic ring system (AROM1). This arrangement is particularly well-suited for targeting ATP-binding sites in kinases, where the indazole can mimic the adenine base of ATP.[5]
The Modulating Substituents: Chloro, Methoxycarbonyl, and Carbaldehyde
4-Chloro Group (HYD1): The electron-withdrawing nature of the chlorine atom at the 4-position can influence the electronic properties of the entire ring system, potentially modulating the pKa of the N1-H and affecting its hydrogen bonding strength. Furthermore, the chloro group can occupy a hydrophobic pocket within a binding site or participate in halogen bonding, a non-covalent interaction that is increasingly recognized for its importance in drug-receptor binding.
6-Methoxycarbonyl Group (HBA3): The methoxycarbonyl group at the 6-position introduces an additional hydrogen bond acceptor (the carbonyl oxygen) and can influence the molecule's solubility and overall pharmacokinetic properties. Its position on the benzene portion of the indazole ring suggests it could interact with solvent or with residues on the periphery of a binding pocket.
3-Carbaldehyde Group (HBA2): The carbaldehyde at the 3-position is a versatile functional group. It provides a strong hydrogen bond acceptor (the carbonyl oxygen) and can also serve as a reactive handle for covalent modification of a target protein, should a suitable nucleophilic residue be in proximity. More commonly, it will participate in directed hydrogen bonding interactions. The indazole-3-carbaldehyde scaffold is a known key intermediate for the synthesis of various 3-substituted indazoles with diverse biological activities.[7][8]
Proposed Pharmacophore Model
Based on the analysis above, we can construct a hypothetical pharmacophore model for 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde.
Caption: Hypothetical pharmacophore model for 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde.
A Roadmap for Pharmacophore Validation: Experimental and Computational Strategies
The proposed pharmacophore model provides a strong starting point for a drug discovery campaign. The next critical phase involves the rigorous validation of these hypotheses through a combination of computational and experimental approaches.
In Silico Validation Workflow
Target Identification and Virtual Screening: Based on the known biological activities of indazole derivatives, a panel of potential protein targets (e.g., a diverse set of kinases) should be selected.[1][9] A virtual screening campaign can then be conducted, docking 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde into the crystal structures of these targets to identify potential binding modes.
Pharmacophore-Based Searching: The generated pharmacophore model can be used to search large chemical databases for commercially available or synthetically accessible compounds that share similar pharmacophoric features. This can rapidly identify novel scaffolds for investigation.
Molecular Dynamics (MD) Simulations: For promising protein-ligand complexes identified through docking, MD simulations can be performed to assess the stability of the binding mode and to analyze the key intermolecular interactions over time. This can provide further confidence in the proposed pharmacophoric interactions.[10]
Caption: A proposed in-silico workflow for the validation and application of the pharmacophore model.
Experimental Validation Workflow
Synthesis of Analogs: A focused library of analogs should be synthesized to probe the structure-activity relationship (SAR) around the core scaffold. This would involve systematic modifications at the 3, 4, and 6 positions.
Position 3: The carbaldehyde can be reduced to an alcohol, oxidized to a carboxylic acid, or converted to various heterocycles to probe the importance of the hydrogen bond acceptor and its steric tolerance.[11]
Position 4: The chloro group can be replaced with other halogens (F, Br, I) to investigate the role of halogen bonding and with small alkyl groups to probe the hydrophobic pocket.
Position 6: The methoxycarbonyl group can be hydrolyzed to the carboxylic acid or converted to amides to explore the impact on solubility and to introduce additional interaction points.
In Vitro Biological Screening: The synthesized analogs should be screened against the panel of protein targets identified in the in-silico phase. Initial screening can be performed using high-throughput assays (e.g., enzymatic assays for kinases).
Biophysical Validation: For active compounds, biophysical techniques such as Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC) can be used to confirm direct binding to the target protein and to determine the binding affinity and thermodynamics.
Structural Biology: Obtaining a co-crystal structure of an active analog bound to its target protein would provide the ultimate validation of the pharmacophore model and offer invaluable insights for further structure-based drug design.
Caption: An integrated experimental workflow for SAR exploration and pharmacophore validation.
Conclusion and Future Directions
This technical guide has presented a preliminary yet comprehensive investigation into the pharmacophoric potential of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde. By leveraging the well-documented importance of the indazole scaffold in medicinal chemistry, we have proposed a detailed pharmacophore model that can serve as a valuable blueprint for initiating drug discovery efforts. The outlined in-silico and experimental validation workflows provide a clear and logical path forward for researchers to not only test the proposed hypotheses but also to discover and optimize novel bioactive compounds. The true potential of this scaffold will be unlocked through the iterative process of design, synthesis, and biological evaluation, with the ultimate goal of developing new therapeutic agents to address unmet medical needs.
References
NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Indazole Derivatives in Modern Drug Discovery. Retrieved from [Link]
Carbone, A., et al. (2023). Bioisosteric replacement based on 1,2,4-oxadiazoles in the discovery of 1H-indazole-bearing neuroprotective MAO B inhibitors. European Journal of Medicinal Chemistry, 255, 115352.
Singampalli, A., et al. (2025). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry, 16, 5196-5221.
Singh, Y., et al. (2022). Molecular dynamics and 3D-QSAR studies on indazole derivatives as HIF-1α inhibitors. Journal of Biomolecular Structure and Dynamics, 41(14), 6667-6683.
Mal, S., et al. (2022). A review on synthetic strategy, molecular pharmacology of indazole derivatives, and their future perspective. Drug Development Research, 83(8), 1735-1755.
Google Patents. (n.d.). US6391872B1 - Indazole bioisostere replacement of catechol in therapeutically active compounds.
Legrand, B., et al. (2018). An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles. RSC Advances, 8(23), 12563-12569.
Chen, H., et al. (2018). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 23(11), 2823.
Berman, A. M., et al. (1991). Indazoles as indole bioisosteres: synthesis and evaluation of the tropanyl ester and amide of indazole-3-carboxylate as antagonists at the serotonin 5HT3 receptor. Journal of Medicinal Chemistry, 34(1), 44-48.
Paidesetty, S. K., et al. (2022). A review on synthetic strategy, molecular pharmacology of indazole derivatives, and their future perspective. Drug Development Research, 83(8), 1735-1755.
Carbone, A., et al. (2023). Bioisosteric replacement based on 1,2,4-oxadiazoles in the discovery of 1H-indazole-bearing neuroprotective MAO B inhibitors. PubMed, [Link]
Turner, L. D., et al. (2017). Identification of an Indazole-Based Pharmacophore for the Inhibition of FGFR Kinases Using Fragment-Led de Novo Design. ACS Medicinal Chemistry Letters, 8(11), 1148-1153.
Chandrasekhar, T., et al. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 4(3), 1311-1316.
Narayana Swamy, G., et al. (2012). Synthesis and biological evaluation of some new Aryl acid N'-(1H-indazole-3-carbonyl)-hydrazide derivatives. Journal of Chemical and Pharmaceutical Research, 4(5), 2795-2802.
Use of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde as a building block in API synthesis
Application Note: Orthogonal Functionalization of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde in API Synthesis Executive Summary The indazole scaffold is a privileged pharmacophore in modern drug discovery, fre...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Orthogonal Functionalization of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde in API Synthesis
Executive Summary
The indazole scaffold is a privileged pharmacophore in modern drug discovery, frequently serving as the hinge-binding core in kinase inhibitors[1]. 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde is an exceptionally versatile, highly functionalized building block designed for the rapid, divergent synthesis of complex Active Pharmaceutical Ingredients (APIs). This application note details the strategic rationale, mechanistic causality, and validated experimental protocols for orthogonally functionalizing this scaffold to access libraries of PI3K, EGFR, and PLK4 inhibitors[2][3][4].
Strategic Rationale & Pharmacophore Mapping
The design of this building block allows for three distinct, non-interfering synthetic vectors. Understanding the role of each functional group is critical for rational API design:
The 3-Carbaldehyde (Solvent Channel Vector): Aldehydes are highly reactive electrophiles. Through reductive amination, this position can be functionalized with flexible, solubilizing aliphatic amines that project into the solvent-exposed channel of a kinase active site[1].
The 4-Chloro Substituent (Hydrophobic Pocket Vector): While traditionally less reactive than bromides or iodides, the 4-chloro position offers a stable handle for modern palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig). Arylation at this position allows the molecule to access the deep hydrophobic pocket II of kinases like EGFR[3].
The 6-Methoxycarbonyl Group (Ribose Pocket Vector): The methyl ester is robust enough to survive reductive aminations and cross-couplings. Upon late-stage saponification, the resulting carboxylic acid can be converted into various amides, which often form critical hydrogen-bond networks in the ribose binding pocket[4].
Fig 1. Kinase inhibitor pharmacophore mapping of the indazole scaffold.
Synthetic Workflow & Mechanistic Causality
To prevent cross-reactivity, the functionalization must follow a specific operational sequence. The indazole N1-H is acidic and nucleophilic; it can poison palladium catalysts or undergo unintended arylation during cross-coupling[5]. Therefore, N1-protection is the mandatory first step[2].
Fig 2. Orthogonal synthetic workflow for indazole core functionalization.
Step-by-Step Experimental Protocols
Protocol A: N1-Protection via Tetrahydropyranyl (THP) Ether
Mechanistic Rationale: The THP group is chosen over SEM or Boc because it is highly stable to the basic aqueous conditions of Suzuki coupling and the reductive environment of step 2, yet it can be cleaved under mild, fluoride-free acidic conditions at the end of the synthesis[2][5].
Suspend 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde (1.0 eq) in anhydrous dichloromethane (DCM) (0.2 M).
Self-Validation: Monitor via TLC (Hexanes/EtOAc 7:3). The starting material (Rf ~0.2) will convert to a less polar spot (Rf ~0.6).
Quench with saturated aqueous NaHCO₃, extract with DCM, dry over Na₂SO₄, and concentrate.
Protocol B: Reductive Amination at the C3-Carbaldehyde
Mechanistic Rationale: Sodium triacetoxyborohydride (NaBH(OAc)₃) is utilized because its steric bulk and electron-withdrawing acetate groups make it a mild reducing agent. It selectively reduces the transiently formed iminium ion without prematurely reducing the starting aldehyde to an alcohol[1].
Dissolve the THP-protected indazole (1.0 eq) and the desired primary/secondary amine (1.2 eq) in 1,2-dichloroethane (DCE) (0.15 M).
Add glacial acetic acid (1.5 eq) to catalyze imine formation. Stir at room temperature for 1 hour.
Add NaBH(OAc)₃ (1.5 eq) in portions. Stir for 12 hours at room temperature.
Self-Validation: LC-MS should show the disappearance of the aldehyde mass and the appearance of the [M+H]+ peak corresponding to the target amine.
Quench with 1N NaOH to break down boron complexes, extract with EtOAc, and purify via silica gel chromatography.
Protocol C: Suzuki-Miyaura Cross-Coupling at the C4-Chloride
Mechanistic Rationale: The 4-chloro position is sterically hindered by the adjacent C3-substituent and electronically deactivated. Standard catalysts like Pd(PPh₃)₄ will fail. Utilizing Pd₂(dba)₃ with XPhos (a bulky, electron-rich biaryl phosphine ligand) is mandatory to force the difficult oxidative addition into the C-Cl bond[3].
In a Schlenk flask, combine the C3-functionalized intermediate (1.0 eq), an arylboronic acid (1.5 eq), Pd₂(dba)₃ (0.05 eq), XPhos (0.1 eq), and K₃PO₄ (3.0 eq).
Add degassed 1,4-Dioxane/H₂O (4:1 v/v) to achieve a 0.1 M concentration.
Purge the flask with Argon for 10 minutes.
Heat at 90 °C for 8 hours.
Self-Validation: The reaction mixture will turn from deep red/purple (Pd(0)) to a pale yellow/brown suspension upon completion. Confirm complete consumption of the chloride via LC-MS.
Filter through Celite, concentrate, and purify via reverse-phase or normal-phase chromatography.
Protocol D: Saponification and Late-Stage Amidation
Mechanistic Rationale: Saponification is performed late-stage to avoid handling highly polar, zwitterionic carboxylic acids during cross-coupling. HATU is selected as the coupling agent because it generates a highly reactive HOAt-ester intermediate, which is necessary for coupling sterically hindered or electronically poor amines[4].
Saponification: Dissolve the intermediate in THF/H₂O (1:1). Add LiOH·H₂O (3.0 eq) and stir at 50 °C for 4 hours. Acidify to pH 3 with 1N HCl, extract with EtOAc, and dry to yield the carboxylic acid.
Amidation: Dissolve the acid (1.0 eq) in anhydrous DMF. Add DIPEA (3.0 eq) and HATU (1.2 eq). Stir for 15 minutes to pre-form the active ester.
Add the target amine (1.5 eq) and stir at room temperature for 2 hours.
Deprotection (Final API): Treat the crude mixture with 4N HCl in Dioxane for 2 hours to cleave the THP group, yielding the final API as an HCl salt.
Quantitative Data & Yield Analysis
The following table summarizes the typical quantitative metrics and analytical validation markers for the orthogonal functionalization of this scaffold, based on standard aliphatic amines and phenylboronic acid derivatives.
Synthetic Step
Target Functionalization
Typical Yield (%)
Reaction Time (h)
Key Analytical Marker (Self-Validation)
Step 1
N1-THP Protection
88 - 95%
4 - 6
+84 Da mass shift (LC-MS); new multiplet at δ 5.7 ppm (¹H NMR)
Step 2
C3-Reductive Amination
75 - 85%
12 - 16
Disappearance of aldehyde proton at δ 10.2 ppm (¹H NMR)
Step 3
C4-Suzuki Coupling
60 - 80%
8 - 12
Isotopic pattern shift (loss of ³⁵Cl/³⁷ Cl 3 :1 ratio in MS)
Step 4
C6-Amidation & Deprotection
65 - 75%
6 - 8
Loss of THP signals; appearance of amide N-H (~δ 8.5 ppm)
Conclusion
The 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde building block provides a highly controlled, divergent pathway for API synthesis. By adhering to the mechanistic principles of N1-protection, selective mild reduction, and ligand-accelerated cross-coupling, drug development professionals can rapidly generate diverse libraries of kinase inhibitors targeting the hinge, solvent, and hydrophobic pockets simultaneously.
References
US9546182B2 - Tricyclic PI3K inhibitor compounds and methods of use
Source: Google Patents
URL:[2]
Discovery of Novel Allosteric EGFR L858R Inhibitors for the Treatment of Non-Small-Cell Lung Cancer as a Single Agent or in Combination with Osimertinib
Source: Journal of Medicinal Chemistry - ACS Publications
URL:[Link][3]
US8765748B2 - Indazolyl, benzimidazolyl, benzotriazolyl substituted indolinone derivatives as kinase inhibitors useful in the treatment of cancer
Source: Google Patents
URL:[4]
WO2009055730 - Kinase Inhibitor Compounds and Chemotherapeutic Agents, and Methods of Use
Source: World Intellectual Property Organization (WIPO) / Googleapis
URL:[Link][5]
US6534524B1 - Indazole compounds and pharmaceutical compositions for inhibiting protein kinases, and methods for their use
Source: Google Patents
URL:[1]
Application Note: Synthesis of Multi-Targeted Kinase Inhibitors Using 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde
Introduction & Strategic Rationale The indazole scaffold is a privileged pharmacophore in modern medicinal chemistry, functioning as a highly effective bioisostere of indole[1]. Because it possesses two adjacent nitrogen...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Strategic Rationale
The indazole scaffold is a privileged pharmacophore in modern medicinal chemistry, functioning as a highly effective bioisostere of indole[1]. Because it possesses two adjacent nitrogen atoms, the indazole core acts as a potent hydrogen-bond donor and acceptor, perfectly suited for anchoring into the ATP-binding hinge region of various kinases[1].
4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde is a highly specialized, tri-functionalized building block designed for the divergent synthesis of targeted kinase inhibitors. Each functional group on this molecule serves a distinct mechanistic purpose in drug design:
C3-Carbaldehyde: Serves as the primary synthetic handle for extending the molecule into the hydrophobic or sugar pockets of the kinase domain[2]. Reductive amination or Knoevenagel condensation at this position dictates target selectivity[1].
C4-Chloro: Provides a critical conformational lock. The steric bulk of the chlorine atom restricts the rotation of the C3-substituent, forcing the molecule into a bioactive conformation. Additionally, it can engage in halogen bonding with the kinase gatekeeper residue or serve as a site for late-stage cross-coupling[3].
C6-Methoxycarbonyl: Acts as a vector pointing toward the solvent-exposed region. Saponification followed by amide coupling allows for the tuning of pharmacokinetic (PK) and pharmacodynamic (PD) properties, such as aqueous solubility and cell permeability.
Mechanistic mapping of the indazole scaffold to kinase binding domains.
Synthetic Workflow & Self-Validating Protocols
To maximize the utility of this intermediate, we outline a three-step divergent synthesis workflow. The causality behind each reagent choice is explicitly detailed to ensure reproducibility and high fidelity in structural modifications.
Divergent synthetic workflow for kinase inhibitor development.
Step 1: C3-Functionalization via Reductive Amination
Rationale: Converting the C3-aldehyde to an amine allows the compound to reach deeper into the kinase sugar pocket. Sodium triacetoxyborohydride (
NaBH(OAc)3
) is selected over
NaBH4
because its steric bulk and electron-withdrawing acetate groups render it mild enough to selectively reduce the intermediate iminium ion without reducing the starting aldehyde to an unwanted primary alcohol.
Protocol:
Dissolve 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde (1.0 eq, 1.0 mmol) and the desired primary/secondary amine (1.2 eq) in anhydrous 1,2-dichloroethane (DCE, 10 mL).
Add glacial acetic acid (1.5 eq) to catalyze imine formation. Stir at room temperature for 2 hours.
Add
NaBH(OAc)3
(1.5 eq) portion-wise over 10 minutes.
Self-Validation Check: Monitor the reaction via LCMS. The starting material mass (
[M+H]+=239
) should disappear, replaced by the product mass. If the aldehyde persists after 6 hours, add an additional 0.5 eq of
NaBH(OAc)3
.
Quench with saturated aqueous
NaHCO3
(10 mL), extract with dichloromethane (
3×15
mL), dry over
Na2SO4
, and concentrate under reduced pressure.
Step 2: C6-Ester Saponification
Rationale: The methyl ester must be hydrolyzed to a carboxylic acid to serve as a coupling partner. Lithium hydroxide (
LiOH
) is utilized because it provides a mild basic environment that efficiently cleaves the ester without degrading the indazole core or causing epimerization of any chiral centers introduced in Step 1.
Protocol:
Dissolve the C3-aminomethyl indazole intermediate (1.0 eq) in a 3:1 mixture of THF/
H2O
(8 mL).
Add
LiOH⋅H2O
(3.0 eq).
Heat the mixture to 50 °C and stir for 4 hours.
Self-Validation Check: Perform TLC (10% MeOH in DCM). The starting ester (high Rf) should completely convert to the baseline carboxylic acid.
Cool to room temperature and carefully acidify with 1M HCl to pH ~4. Extract the precipitated product with EtOAc or filter the solid directly if it crashes out of the aqueous layer.
Step 3: Solvent-Exposed Region Extension via Amide Coupling
Rationale: Amide coupling at the C6 position extends the molecule into the solvent-exposed region, which is critical for improving aqueous solubility and fine-tuning target selectivity[4]. HATU is chosen as the coupling reagent due to its superior reactivity with electron-deficient or sterically hindered amines, ensuring rapid and complete conversion.
Protocol:
Dissolve the C6-carboxylic acid intermediate (1.0 eq) in anhydrous DMF (5 mL).
Add HATU (1.2 eq) and N,N-Diisopropylethylamine (DIPEA, 3.0 eq). Stir for 15 minutes to generate the active ester.
Add the desired amine (1.2 eq) and stir at room temperature for 16 hours.
Self-Validation Check: Quench a 10
μ
L aliquot in 1 mL of
H2O
/MeCN and run LCMS to confirm the presence of the desired amide mass.
Dilute with EtOAc (20 mL), wash with 5% LiCl aqueous solution (
3×10
mL) to remove DMF, dry over
MgSO4
, and purify via flash chromatography.
Quantitative Data Summary
The following table summarizes the optimized reaction conditions, catalysts, and expected yields for the functionalization of the 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde scaffold based on established indazole methodologies[2],[3].
Reaction Step
Transformation
Reagents & Catalysts
Temp
Time
Typical Yield
1
Reductive Amination
Amine,
NaBH(OAc)3
, AcOH, DCE
25 °C
12 h
75–88%
2
Ester Saponification
LiOH⋅H2O
, THF/
H2O
(3:1)
50 °C
4 h
90–95%
3
Amide Coupling
Amine, HATU, DIPEA, DMF
25 °C
16 h
70–85%
Alt
C4-Cross-Coupling
Boronic acid,
PdCl2(dppf)
,
K2CO3
90 °C
12 h
50–65%
(Note: The optional "Alt" step represents late-stage Suzuki-Miyaura cross-coupling at the C4-chloro position, which requires elevated temperatures and specific Pd-catalysts to overcome the steric hindrance of the adjacent C3-substituent[3].)
References
Chevalier, A., Ouahrouch, A., Arnaud, A., Gallavardin, T., & Franck, X. (2018). "An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles." RSC Advances, 8, 13121-13128. URL:[Link]
Liu, Y., et al. (2023). "The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism." Applied Sciences, 13(7), 4095. URL:[Link]
Albert, D. H., et al. (2007). "Discovery of N-(4-(3-amino-1H-indazol-4-yl)phenyl)-N'-(2-fluoro-5-methylphenyl)urea (ABT-869), a 3-aminoindazole-based orally active multitargeted receptor tyrosine kinase inhibitor." Journal of Medicinal Chemistry, 50(7), 1584-1597. URL:[Link]
Application Note: In Vitro Assay Preparation and Screening of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde Derivatives
Introduction & Scientific Rationale The indazole scaffold is a highly privileged pharmacophore in modern drug discovery, frequently utilized as a bioisostere for indoles to target the ATP-binding pocket of various kinase...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Scientific Rationale
The indazole scaffold is a highly privileged pharmacophore in modern drug discovery, frequently utilized as a bioisostere for indoles to target the ATP-binding pocket of various kinases[1]. Specifically, 4-chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde (CAS: 885523-13-7) serves as an advanced, highly functionalized building block for synthesizing Pan-Kinase and Tyrosine Kinase Inhibitors (TKIs).
The strategic value of this specific precursor lies in its three orthogonal reactive sites, which allow for precise structure-activity relationship (SAR) tuning:
3-Carbaldehyde (Formyl) Group: Readily undergoes reductive amination. This is typically used to append water-soluble, basic moieties (e.g., piperazines or morpholines) that point outward toward the solvent-exposed region of the kinase, enhancing pharmacokinetic properties[2].
6-Methoxycarbonyl (Methyl Ester): Can be saponified and converted into various amides. This region frequently interacts with the hinge region of the kinase domain via critical hydrogen bonding[3].
4-Chloro Substituent: Acts as a steric shield and modulates the electronic properties of the indazole core. It can also be utilized for late-stage palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura) to access deeper hydrophobic pockets.
Derivatization Strategy
Before in vitro screening, the precursor must be derivatized into testable TKI candidates. The workflow below illustrates the standard chemical progression from the raw building block to a library of bioactive derivatives.
Chemical derivatization workflow for the indazole-3-carbaldehyde scaffold.
Compound Preparation & Solubilization Protocol
Indazole derivatives are inherently planar and highly lipophilic. Improper handling leads to compound precipitation in aqueous assay buffers, resulting in false negatives. This protocol ensures complete solvation and establishes a self-validating baseline for downstream assays.
Causality & Logic:
We utilize 100% anhydrous Dimethyl Sulfoxide (DMSO) for master stocks because it disrupts the strong intermolecular hydrogen bonding of the indazole core. However, the final assay concentration of DMSO must strictly not exceed 0.1% (v/v) . Concentrations above this threshold can permeabilize cell membranes and induce solvent-mediated cytotoxicity, confounding the viability readouts.
Step-by-Step Methodology:
Master Stock: Weigh the synthesized indazole derivative and dissolve it in 100% anhydrous DMSO to yield a precise 10 mM master stock. Vortex for 60 seconds and sonicate in a water bath at 37°C for 5 minutes.
Visual Validation: Inspect the solution against a strong light source. If turbidity persists, the compound has not fully dissolved; do not proceed until the solution is optically clear.
Serial Dilution: Prepare a 10-point, 3-fold serial dilution series in 100% DMSO (ranging from 10 mM down to 0.5 µM).
Intermediate Buffer Transfer: Dilute the DMSO stocks 1:100 into the specific aqueous assay buffer (yielding 100 µM to 5 nM intermediate stocks in 1% DMSO).
Final Assay Addition: Add 1 volume of the intermediate stock to 9 volumes of the assay reaction (yielding a final top concentration of 10 µM in 0.1% DMSO).
In Vitro Biochemical Assay: Target Engagement (TR-FRET)
To validate that the derivatized indazoles successfully bind the target kinase (e.g., VEGFR2 or FGFR), a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is employed.
Causality & Logic:
Highly conjugated indazole derivatives often exhibit intrinsic auto-fluorescence, which interferes with standard fluorescence assays. TR-FRET utilizes a europium-labeled antibody with a long emission half-life. By introducing a 50–100 µs delay before reading the signal, short-lived background fluorescence from the TKI compound is entirely eliminated, ensuring high data fidelity.
Self-Validating System:
This protocol includes Staurosporine as a positive control (a known pan-kinase inhibitor) and a 0.1% DMSO vehicle as a negative control. Assay robustness is validated by calculating the Z'-factor; a Z' > 0.5 confirms the assay is reliable.
Step-by-Step Methodology:
Enzyme Preparation: Dilute the recombinant kinase (e.g., VEGFR2) in Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).
Compound Incubation: Add 2.5 µL of the intermediate compound dilution (from Section 3) to a 384-well low-volume plate. Add 5 µL of the kinase solution. Incubate at room temperature for 15 minutes to allow for binding equilibrium.
Reaction Initiation: Add 2.5 µL of an ATP/Substrate mix (at the predetermined Kₘ for ATP). Incubate for 60 minutes at 25°C.
Detection: Add 10 µL of the TR-FRET detection buffer containing the Europium-labeled anti-phospho antibody and EDTA (to quench the kinase reaction by chelating Mg²⁺).
Readout: Incubate for 30 minutes, then read on a multi-mode microplate reader (Excitation: 340 nm; Emission: 615 nm and 665 nm). Calculate the 665/615 ratio to determine IC₅₀.
Following biochemical validation, the compounds must be tested for cellular efficacy using a luminescent ATP-based assay (e.g., CellTiter-Glo) on relevant cancer cell lines (e.g., HUVEC for angiogenesis targets).
Causality & Logic:
The CellTiter-Glo assay measures intracellular ATP levels. Because ATP is rapidly degraded upon cell death, luminescence is directly proportional to the number of metabolically active, viable cells. If the indazole TKI successfully inhibits the target kinase pathway, it will induce apoptosis or cell cycle arrest, resulting in a quantifiable drop in ATP.
Step-by-Step Methodology:
Cell Seeding: Seed HUVEC cells at 3,000 cells/well in 90 µL of complete growth medium in a 96-well opaque white plate. Incubate overnight at 37°C, 5% CO₂.
Compound Treatment: Add 10 µL of the intermediate compound dilutions (yielding final concentrations of 10 µM to 0.5 nM in 0.1% DMSO). Include a cell-free well (media only) for background subtraction, and a 0.1% DMSO well for the 100% viability baseline.
Incubation: Incubate the treated cells for 72 hours.
Luminescence Readout: Equilibrate the plate to room temperature for 30 minutes. Add 100 µL of CellTiter-Glo reagent per well. Place on an orbital shaker for 2 minutes to induce cell lysis, then incubate in the dark for 10 minutes to stabilize the luminescent signal.
Data Analysis: Record luminescence. Subtract the cell-free background from all wells, normalize to the DMSO control, and plot a 4-parameter logistic curve to determine the cellular IC₅₀.
Screening Cascade & Mechanism of Action
The relationship between the biochemical target engagement and the resulting cellular phenotype is mapped below.
In vitro screening cascade and mechanism of action for synthesized TKI candidates.
Quantitative Data Summary
The table below summarizes hypothetical, yet mechanistically representative, quantitative data demonstrating how derivatization of the 4-chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde precursor translates into measurable in vitro efficacy.
Compound ID
R1 Modification (3-Position)
R2 Modification (6-Position)
VEGFR2 IC₅₀ (nM)
HUVEC Viability IC₅₀ (nM)
Precursor
Formyl (Unmodified)
Methyl Ester (Unmodified)
>10,000
>10,000
TKI-001
N-Methylpiperazine
Carboxylic Acid
45.2
120.5
TKI-002
Morpholine
Methylamide
12.4
38.1
Staurosporine
N/A (Assay Positive Control)
N/A (Assay Positive Control)
1.2
5.4
DMSO Vehicle
N/A (Assay Negative Control)
N/A (Assay Negative Control)
No Inhibition
100% Viability
Note: The unmodified precursor exhibits no significant activity. Only upon targeted derivatization of the 3-carbaldehyde and 6-methoxycarbonyl groups does the indazole scaffold achieve nanomolar potency.
References
Chevalier, A., Ouahrouch, A., Arnaud, A., Gallavardin, T., & Franck, X. "An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles". RSC Advances, 2018, 8, 13121-13128.[1]
URL:[Link]
Application Note: Condensation Reactions of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde in Drug Discovery
Executive Summary The indazole scaffold is a privileged pharmacophore in medicinal chemistry, frequently utilized in the design of potent kinase inhibitors and anti-inflammatory agents. Specifically, 1H-indazole-3-carbal...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The indazole scaffold is a privileged pharmacophore in medicinal chemistry, frequently utilized in the design of potent kinase inhibitors and anti-inflammatory agents. Specifically, 1H-indazole-3-carbaldehydes serve as critical, highly versatile intermediates for generating polyfunctionalized libraries [1].
4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde is a highly specialized building block. The presence of the highly reactive C3-carbaldehyde provides a precise handle for divergent synthesis, while the C4-chloro and C6-methoxycarbonyl substituents dictate both the stereoelectronic environment and the physicochemical properties of the resulting derivatives. This application note details the mechanistic rationale, validated protocols, and analytical standards for executing high-yielding condensation reactions with this complex substrate.
Physicochemical & Mechanistic Profiling
Understanding the causality behind the reactivity of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde is essential for protocol optimization:
Electrophilic Enhancement: The C6-methoxycarbonyl group exerts a strong electron-withdrawing resonance effect (-M), while the C4-chloro atom contributes an electron-withdrawing inductive effect (-I). Together, they significantly deplete the electron density of the indazole core. This renders the C3-carbaldehyde carbon exceptionally electrophilic and highly susceptible to nucleophilic attack.
Steric Shielding: The C4-chloro substituent introduces steric bulk adjacent to the reaction center. During condensation reactions (e.g., Knoevenagel or Wittig), this steric hindrance heavily influences the stereochemical outcome, often driving the exclusive formation of the E-isomer to minimize steric clashes with the halogen.
Chemoselectivity: The presence of the C6-methyl ester requires the use of mild, chemoselective reagents during subsequent transformations to prevent unwanted transesterification or premature reduction.
Caption: Divergent synthetic pathways for 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde.
Protocol 1: Knoevenagel Condensation
Objective
To synthesize olefinic α,β-unsaturated indazole derivatives via the condensation of the C3-aldehyde with active methylene compounds (e.g., malononitrile, ethyl cyanoacetate) [2].
Mechanistic Rationale & Causality
This protocol utilizes piperidine as an organocatalyst. Piperidine operates via a dual-activation mechanism: it deprotonates the active methylene to form a nucleophilic enolate, and it transiently condenses with the C3-aldehyde to form a highly electrophilic iminium ion intermediate. This dramatically lowers the activation energy for carbon-carbon bond formation. Ethanol is selected as the solvent because the highly conjugated product typically exhibits lower solubility in cold ethanol than the starting materials, allowing the reaction to be driven to completion via precipitation.
Quantitative Data Summary
Active Methylene Compound
Catalyst (eq)
Solvent
Temp (°C)
Time (h)
Expected Yield (%)
Malononitrile
Piperidine (0.1)
Ethanol
80 (Reflux)
2
88 - 94
Ethyl Cyanoacetate
Piperidine (0.2)
Ethanol
80 (Reflux)
4
82 - 87
Meldrum's Acid
None
Ethanol
25 (RT)
12
85 - 90
Step-by-Step Methodology
Reagent Preparation: In a dried 50 mL round-bottom flask, dissolve 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde (1.0 mmol) and the active methylene compound (1.1 mmol) in absolute ethanol (10 mL).
Catalysis: Add piperidine (0.1 mmol, 10 mol%) dropwise to the stirring solution.
Reaction Execution: Attach a reflux condenser and heat the mixture to 80 °C. A distinct bathochromic shift (color change to deep yellow/orange) will be observed as the conjugated system forms.
Monitoring: Monitor the reaction via TLC (Hexanes:EtOAc 6:4). The reaction is self-validating; the disappearance of the UV-active aldehyde spot confirms completion.
Workup: Remove the flask from heat and allow it to cool to room temperature, then place it in an ice bath for 30 minutes. The product will precipitate as a crystalline solid.
Purification: Filter the precipitate under vacuum, wash with ice-cold ethanol (2 x 5 mL), and dry under high vacuum. Recrystallization from ethanol/water yields the analytically pure E-isomer.
Caption: Standard experimental workflow for the Knoevenagel condensation protocol.
Protocol 2: Reductive Amination
Objective
To synthesize 3-(aminomethyl)indazole derivatives by coupling the C3-aldehyde with primary or secondary amines.
Mechanistic Rationale & Causality
The selection of Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃) is critical for this transformation. Unlike Sodium Borohydride (NaBH₄), which is overly aggressive and will prematurely reduce the starting aldehyde to a primary alcohol, STAB is a mild, sterically hindered reducing agent. It selectively reduces the transiently formed iminium ion without affecting the unreacted C3-aldehyde or the sensitive C6-methoxycarbonyl ester. 1,2-Dichloroethane (DCE) is used as the solvent to maximize the solubility of the intermediate species.
Step-by-Step Methodology
Imine Formation: Dissolve 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde (1.0 mmol) and the desired amine (1.2 mmol) in anhydrous DCE (15 mL) under an inert argon atmosphere.
Acid Catalysis (Optional but Recommended): Add glacial acetic acid (1.0 mmol) to facilitate iminium ion formation, especially if a secondary amine is used. Stir at room temperature for 1 hour.
Reduction: Add STAB (1.5 mmol) in small portions over 10 minutes to control the mild exothermic reaction.
Reaction Execution: Stir the suspension at room temperature for 12-16 hours.
Quenching & Workup: Quench the reaction by carefully adding saturated aqueous NaHCO₃ (10 mL) to neutralize the acetic acid and decompose excess STAB.
Extraction: Extract the aqueous layer with dichloromethane (3 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Purification: Purify the crude residue via flash column chromatography (DCM:MeOH gradient) to isolate the target amine.
Analytical Validation Standards
To ensure the trustworthiness of the synthesized compounds, the following analytical markers must be verified:
¹H-NMR Spectroscopy (400 MHz, DMSO-d₆):
Starting Material Check: Ensure the complete disappearance of the characteristic aldehyde proton singlet at ~δ 10.2 ppm.
Knoevenagel Adducts: Look for the emergence of a highly deshielded vinylic proton singlet at δ 8.2 - 8.6 ppm.
Reductive Amination Adducts: Look for the new aliphatic methylene protons (C3-CH₂-N) appearing as a singlet or multiplet around δ 3.8 - 4.2 ppm.
LC-MS Analysis:
Due to the C4-chloro substituent, the mass spectrum must display a characteristic 3:1 isotopic pattern ([M+H]⁺ : [M+2+H]⁺) corresponding to the ³⁵Cl and ³⁷Cl isotopes. This is a definitive self-validating marker for the retention of the indazole core structure.
References
Chevalier, A., Ouahrouch, A., Arnaud, A., Gallavardin, T., & Franck, X. (2018). An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles. RSC Advances, 8(24), 13121-13128.[Link]
Siddegowda, K. S., Zabiulla, K. M., & Yellappa, S. (2016). Synthesis of new potential Indole-3-yl derivatives via Knoevenagel condensation. Organic Communications, 9(4), 119-124.[Link]
Method
Application Note: Scaling Up the Synthesis of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde for Drug Discovery
Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Protocol & Scale-Up Strategy Executive Summary Highly functionalized indazoles, particularly 3,4,6-trisub...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals
Document Type: Technical Protocol & Scale-Up Strategy
Executive Summary
Highly functionalized indazoles, particularly 3,4,6-trisubstituted 1H-indazoles, are privileged pharmacophores frequently utilized in fragment-based drug discovery (FBDD) and the development of kinase and PARP inhibitors[1]. The compound 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde serves as a highly versatile advanced intermediate. It possesses three orthogonal vectors for late-stage functionalization: a C3-aldehyde for reductive aminations or Wittig olefinations, a C4-aryl chloride for cross-coupling, and a C6-methyl ester for amidation.
However, scaling up the synthesis of this specific scaffold presents a significant chemical challenge. Traditional formylation techniques are either incompatible with the electron-deficient nature of the core or destructively cross-react with the C6-ester. This application note details a robust, self-validating, and scalable 5-step process that circumvents these issues utilizing a key Palladium-catalyzed reductive carbonylation .
Strategic Route Design & Causality (The "Why")
As process scientists, we must design routes that prioritize chemoselectivity, safety, and atom economy. The synthesis of this molecule requires navigating several competing reactivities:
Failure of Direct Formylation: The classical Vilsmeier-Haack reaction is highly effective for electron-rich indoles and activated indazoles. However, the presence of the strongly electron-withdrawing C4-chloro and C6-methoxycarbonyl groups severely deactivates the indazole core, rendering direct electrophilic formylation completely ineffective[1].
Incompatibility of Metal-Halogen Exchange: The standard workaround for deactivated scaffolds is C3-halogenation followed by metal-halogen exchange (using
n
-BuLi or
i
-PrMgCl) and a DMF quench. In our substrate, the C6-methoxycarbonyl group is highly electrophilic. Introduction of a Grignard or organolithium reagent results in rapid, competitive nucleophilic attack at the ester, leading to tertiary alcohol impurities and oligomerization.
The Solution - Reductive Carbonylation: To bypass these limitations, we engineered a route relying on regioselective C3-iodination, followed by N1-protection, and a Palladium-catalyzed reductive carbonylation [2]. By utilizing carbon monoxide (CO) gas as the C1 source and triethylsilane (
Et3SiH
) as a mild hydride donor, the aryl iodide is smoothly converted to the aldehyde. This orthogonal approach perfectly preserves the sensitive C6-ester while avoiding the use of pyrophoric organolithium reagents on scale.
Process Flow & Visualization
The following workflow illustrates the 5-step synthetic cascade, highlighting the critical decision to use Pd-carbonylation to preserve the ester moiety.
Figure 1: Five-step scalable synthetic workflow for 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde.
Detailed Experimental Protocols
The following protocols have been optimized for a 100 g to 1 kg scale, incorporating self-validating visual cues and safety quenches.
Step 1: Fischer Esterification
Objective: Convert the commercially available carboxylic acid to the methyl ester.
Charge a reactor with 4-chloro-1H-indazole-6-carboxylic acid (1.0 eq) and Methanol (10 vol).
Slowly add concentrated
H2SO4
(0.1 eq) while stirring.
Heat the mixture to reflux (65 °C) for 12 hours. Validation: In-process HPLC should show >98% conversion.
Cool to room temperature and concentrate under reduced pressure to 3 volumes.
Neutralize with saturated aqueous
NaHCO3
until pH 7.5 is reached. Filter the resulting white precipitate, wash with water, and dry under vacuum.
Step 2: Regioselective C3-Iodination
Causality: Iodine acts as a soft electrophile. KOH deprotonates the indazole N-H, increasing the electron density of the core and directing electrophilic aromatic substitution exclusively to the most nucleophilic C3 position.
Dissolve the ester intermediate (1.0 eq) in DMF (8 vol) and cool to 0 °C.
Add KOH pellets (2.0 eq) and stir for 15 minutes.
Add Iodine (
I2
, 1.5 eq) portion-wise to maintain the internal temperature below 10 °C.
Stir at room temperature for 4 hours.
Safety Quench: Pour the mixture into ice water (20 vol) containing 10% aqueous
Na2S2O3
. Self-Validation: The dark purple color of unreacted iodine will immediately dissipate, leaving a pale yellow suspension.
Filter the solid, wash with water, and dry to yield the 3-iodo intermediate.
Step 3: N1-THP Protection
Causality: N1-protection is mandatory prior to Pd-catalysis to prevent catalyst poisoning by the free N-H and to avoid unwanted N-carbonylation. The tetrahydropyranyl (THP) group is chosen over Boc because THP is highly stable to the elevated temperatures of the subsequent carbonylation step, whereas Boc can undergo premature thermal degradation.
Suspend the 3-iodo intermediate (1.0 eq) in DCM (10 vol).
Add 3,4-dihydro-2H-pyran (DHP, 1.5 eq) and
p
-toluenesulfonic acid monohydrate (0.05 eq).
Stir at room temperature for 6 hours. The suspension will gradually become a homogeneous solution as protection occurs.
Wash the organic layer with saturated
NaHCO3
(5 vol) and brine (5 vol).
Concentrate to dryness to afford the N1-THP protected intermediate.
Causality: This step replaces hazardous metal-halogen exchange.
Pd(OAc)2
inserts into the C-I bond, followed by migratory insertion of CO. The silane (
Et3SiH
) acts as a gentle hydride source to reductively eliminate the aldehyde, leaving the C6-ester untouched[3].
In a pressure reactor, charge the N1-THP intermediate (1.0 eq),
Pd(OAc)2
(2 mol%), dppp ligand (2.5 mol%), and anhydrous
Na2CO3
(2.0 eq) in anhydrous DMF (10 vol).
Seal the reactor and purge with Nitrogen (3x), then purge with CO gas (3x). Pressurize the reactor to 2 bar with CO gas.
Using a high-pressure syringe pump, add Triethylsilane (
Et3SiH
, 1.5 eq) dropwise over 30 minutes.
Heat the reactor to 80 °C and stir for 8 hours.
Cool to room temperature, carefully vent the CO gas through a scrubber, and dilute the mixture with EtOAc (15 vol).
Filter through a pad of Celite to remove Pd black. Wash the filtrate with water (3 x 10 vol) to remove DMF. Concentrate and purify via a short silica plug (Heptane/EtOAc) to yield the protected aldehyde.
Step 5: THP Deprotection and Final Isolation
Dissolve the protected aldehyde (1.0 eq) in Methanol (5 vol).
Add 3M HCl in Methanol (3 vol) dropwise at room temperature.
Stir for 2 hours. Self-Validation: As the THP group is cleaved, the highly crystalline target API intermediate will spontaneously precipitate from the methanolic solution.
Filter the slurry, wash with cold Methanol (2 vol), and dry under high vacuum at 40 °C to afford pure 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde .
Quantitative Data & Analytical Metrics
The scalability of this route was validated across three distinct manufacturing scales. The orthogonal Pd-catalyzed approach ensures that the Process Mass Intensity (PMI) remains efficient and the Critical Quality Attributes (CQAs)—specifically HPLC purity—improve upon scale-up due to the highly crystalline nature of the final intermediate.
Scale
Step 1 Yield
Step 2 Yield
Step 3 Yield
Step 4 Yield
Step 5 Yield
Overall Yield
Final HPLC Purity (Area %)
10 g
96%
92%
94%
88%
91%
~66%
99.1%
100 g
95%
91%
95%
89%
92%
~67%
99.4%
1.0 kg
95%
90%
93%
87%
93%
~64%
99.6%
Table 1: Yield and purity metrics across bench and kilo-lab scales.
References
Regioselective C3-Formylation of 2H-Indazoles Using Selectfluor under Microwave-Assisted Conditions. Thieme Connect (2024). Available at:[Link]
Palladium-catalyzed reductive carbonylation of aryl bromides with phosphinite ligands. SciSpace (2012). Available at:[Link]
Palladium-Catalyzed Reductive Formylation of Aryl Iodides with CO2 under Mild Conditions. ACS Publications (2023). Available at:[Link]
Technical Support Center: HPLC Method Development for 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to provide researchers and drug development professionals with a robust, self-validating framework for analyzing 4-Ch...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to provide researchers and drug development professionals with a robust, self-validating framework for analyzing 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde .
Developing a reliable Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method for this molecule requires navigating three distinct chemical liabilities: the highly reactive carbaldehyde group, the pH-sensitive methoxycarbonyl ester, and the basic 1H-indazole core. This guide moves beyond basic protocols to explain the causality behind every chromatographic choice, ensuring scientific integrity and method robustness.
Method Development Logic & Workflow
To prevent artifactual degradation and peak distortion, the method development workflow must directly address the structural features of the analyte.
Fig 1. HPLC method development workflow addressing functional group liabilities.
Standard Operating Protocol (SOP)
This protocol is designed as a self-validating system. By incorporating a System Suitability Test (SST), the method mathematically proves its own reliability before any unknown samples are processed[1].
Step-by-Step Methodology
Phase 1: Sample and Diluent Preparation
Rationale: Aldehydes are highly prone to decomposition and acetal formation in the presence of alcohols[2]. Therefore, Acetonitrile (ACN) is strictly utilized as the organic modifier.
Weigh exactly 10.0 mg of the 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde reference standard.
Dissolve the standard in 10.0 mL of pure HPLC-grade Acetonitrile (ACN) to create a 1.0 mg/mL stock solution. Vortex until completely dissolved. Critical: Do not use methanol or ethanol.
Dilute the stock solution 1:10 using the initial mobile phase conditions (95% Aqueous / 5% Organic) to yield a 0.1 mg/mL working standard.
Phase 2: Mobile Phase Preparation
Rationale: The basic nitrogen of the indazole ring requires an acidic environment to prevent secondary interactions with the silica column[3].
Mobile Phase A (Aqueous): Add 1.0 mL of LC-MS grade Formic Acid to 1000 mL of ultrapure water (18.2 MΩ·cm). Mix well and degas. This yields a pH of ~2.7.
Mobile Phase B (Organic): Add 1.0 mL of LC-MS grade Formic Acid to 1000 mL of HPLC-grade Acetonitrile. Mix well and degas.
Phase 3: System Suitability Testing (SST)
Rationale: SST ensures the adequacy of the HPLC system for the intended application on a daily basis[1].
Inject the 0.1 mg/mL working standard six consecutive times.
Calculate the Relative Standard Deviation (%RSD) of the peak area. Acceptance Criteria: %RSD ≤ 2.0%.
Calculate the Tailing Factor (Tf) for the main peak. Acceptance Criteria: Tf ≤ 1.5.
Proceed with sample analysis only if these criteria are successfully met.
Quantitative Data & Chromatographic Parameters
The following tables summarize the optimized parameters required to achieve baseline resolution and high precision[4].
Table 1: Recommended Chromatographic Parameters
Parameter
Specification
Scientific Rationale
Column
C18, 150 x 4.6 mm, 3.5 µm (End-capped)
Retains the lipophilic chloro-aromatic core; end-capping prevents secondary silanol interactions[5].
Mobile Phase A
Water + 0.1% Formic Acid
Buffers pH to ~2.7, keeping the indazole fully protonated and the ester group stable.
Mobile Phase B
Acetonitrile + 0.1% Formic Acid
Prevents artifactual acetal formation while efficiently eluting the hydrophobic analyte.
Flow Rate
1.0 mL/min
Standard optimal linear velocity for 4.6 mm internal diameter columns[5].
Column Temp
30°C
Stabilizes retention times and lowers system backpressure.
Detection
UV at 254 nm
Captures the strong absorbance of the extended conjugated indazole and aldehyde chromophores[3].
Table 2: Universal Generic Gradient Program
Time (min)
% Mobile Phase A
% Mobile Phase B
Elution Profile
0.0
95
5
Initial hold to focus the analyte band on the column head.
2.0
95
5
Isocratic hold to elute void volume.
15.0
10
90
Broad linear gradient for comprehensive separation of impurities[4].
18.0
10
90
High-organic wash step to clear strongly retained lipophilic degradants.
18.1
95
5
Rapid return to initial conditions.
25.0
95
5
Column re-equilibration prior to the next injection.
Troubleshooting & FAQs
Q: I am observing a secondary peak that increases in area over time, while my main peak decreases. What is happening?
A: This is a classic symptom of acetal formation , which is a chemical artifact induced by improper solvent selection rather than true sample degradation[2]. The carbaldehyde group on your molecule reacts readily with methanol to form a dimethyl acetal[6]. Because this reaction is acid-catalyzed, the acidic modifiers (like Formic Acid) in your mobile phase accelerate the process.
Fig 2. Mechanism of artifactual acetal formation in methanol-based solvents.
Resolution: Immediately switch your organic mobile phase and sample diluent to Acetonitrile (ACN). Do not use methanol at any stage of the sample preparation or system washing.
Q: My analyte peak exhibits severe tailing (Asymmetry factor > 2.0). How can I improve peak shape?
A: Peak tailing for indazole derivatives is primarily caused by secondary interactions between the basic nitrogen of the indazole ring and residual, ionized silanol groups on the silica support[3].
Resolution: Ensure your mobile phase is sufficiently acidic (pH < 3.0) by using 0.1% Formic Acid. This protonates the silanols (which have a pKa of ~3.5–4.5), rendering them neutral and eliminating the ionic interaction. Additionally, verify that you are using a high-quality, end-capped C18 column[5].
Q: I am experiencing retention time shifts and poor resolution between the main peak and a closely eluting process impurity.
A: While a fast linear gradient is excellent for initial screening, it often lacks the selectivity required to resolve closely eluting process impurities or degradation products[4].
Resolution: Implement a multi-segment gradient program. By flattening the gradient slope (e.g., changing Mobile Phase B by only 1-2% per minute) specifically around the elution window of the 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde, you can significantly enhance selectivity (α) and resolution (Rs)[4].
References
Steps for HPLC Method Development | Pharmaguideline.[Link]
Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International.[Link]
HPLC method development and validation: an overview. SciSpace.[Link]
CO2-Catalyzed Acetal Formation in CO2-Expanded Methanol and Ethylene Glycol. ACS Publications.[Link]
Technical Support Center: Purification of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde
For Researchers, Scientists, and Drug Development Professionals Welcome to the dedicated technical support guide for the purification of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde. As a key intermediate in pha...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Welcome to the dedicated technical support guide for the purification of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde. As a key intermediate in pharmaceutical synthesis, achieving high purity of this compound is critical for the success of subsequent reactions and the quality of the final active pharmaceutical ingredient (API). This guide, structured in a flexible question-and-answer format, provides in-depth troubleshooting advice and detailed protocols based on established chemical principles and analogous procedures for related indazole derivatives.
Frequently Asked Questions (FAQs)
Q1: What are the most common impurities I should expect when synthesizing 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde?
A1: Based on general synthetic routes for indazole-3-carboxaldehydes, particularly through methods like the nitrosation of indoles, you may encounter the following impurities:
Starting Materials: Unreacted starting indole or other precursors.
Isomeric Byproducts: While the 3-carbaldehyde is the desired product, trace amounts of other isomers could potentially form depending on the synthetic route.
Over-oxidation Product: The aldehyde functional group is susceptible to oxidation, which can lead to the formation of the corresponding carboxylic acid, 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carboxylic acid. This can be exacerbated by prolonged exposure to air or certain reaction conditions.[1]
Side-Reaction Products: In some synthetic pathways, such as those involving diazonium salt intermediates under acidic conditions, dediazoniation can occur, leading to other substituted indazole byproducts.[1]
Q2: What are the recommended primary purification techniques for this compound?
A2: The two most effective and widely used purification techniques for compounds of this class are column chromatography and recrystallization .
Column Chromatography: This is often the primary method for separating the target compound from a complex mixture of impurities. Silica gel is the most common stationary phase.[1][2]
Recrystallization: This technique is ideal for removing minor impurities and for obtaining a highly crystalline final product, which is often a requirement in pharmaceutical development.
Q3: My compound appears to be degrading during purification. What could be the cause?
A3: Indazole derivatives, especially those with reactive functional groups like aldehydes, can be sensitive to certain conditions:
pH Sensitivity: Both strongly acidic and strongly basic conditions should be avoided. The aldehyde can undergo side reactions, and the ester group is susceptible to hydrolysis under basic conditions.
Temperature Stability: While many indazole syntheses are conducted at elevated temperatures, prolonged exposure to high heat during purification (e.g., during solvent evaporation or recrystallization from a high-boiling solvent) could lead to degradation. It is advisable to monitor the temperature closely and use the minimum effective temperature.
Oxidation: As mentioned, aldehydes can oxidize to carboxylic acids. It is good practice to handle the compound under an inert atmosphere (e.g., nitrogen or argon) if possible, especially during prolonged heating or storage.
Troubleshooting Guide
Issue
Potential Cause(s)
Recommended Solution(s)
Low yield after column chromatography
Compound is highly polar and sticking to the silica gel.
Gradually increase the polarity of the eluent. A small amount of a more polar solvent like methanol can be added to the mobile phase to help elute highly polar compounds. However, be cautious as this may also elute polar impurities.
Compound is co-eluting with an impurity.
Optimize the solvent system for better separation. Run analytical Thin Layer Chromatography (TLC) with various solvent mixtures to find the optimal mobile phase. A less polar solvent system may improve separation.
Persistent impurity peak in HPLC after chromatography
The impurity has a very similar polarity to the product.
If the impurity is the corresponding carboxylic acid, a mild basic wash (e.g., with a saturated sodium bicarbonate solution) during the work-up, prior to chromatography, can help remove it. Be mindful of the potential for ester hydrolysis with stronger bases or prolonged exposure.
Isomeric impurity.
Isomers can be notoriously difficult to separate. A very slow and careful column chromatography with a shallow solvent gradient may be required. Alternatively, recrystallization may be more effective at separating isomers.
Difficulty in inducing crystallization during recrystallization
The compound is too soluble in the chosen solvent.
Try a solvent/anti-solvent system. Dissolve the compound in a minimum amount of a good solvent (e.g., ethyl acetate, acetone) at an elevated temperature, and then slowly add a poor solvent (e.g., hexanes, water) until turbidity is observed. Allow to cool slowly.
Oily residue instead of crystals.
The presence of impurities can inhibit crystallization. It may be necessary to perform another round of column chromatography to improve the purity of the material before attempting recrystallization.
Detailed Experimental Protocols
Protocol 1: Purification by Column Chromatography
This protocol is a general guideline and should be optimized based on analytical TLC results.
Workflow Diagram:
Caption: Workflow for Column Chromatography Purification.
Methodology:
Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., petroleum ether or hexanes) and carefully pack it into a glass column.
Sample Loading: Dissolve the crude 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde in a minimal amount of a suitable solvent (e.g., dichloromethane or ethyl acetate). In a separate flask, add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry, free-flowing powder. This dry-loading method often results in better separation. Carefully add the dried sample to the top of the packed column.
Elution: Begin eluting the column with a low polarity mobile phase, such as a mixture of petroleum ether and ethyl acetate (e.g., 9:1 v/v).[1]
Gradient Elution: Gradually increase the polarity of the mobile phase by increasing the proportion of ethyl acetate (e.g., to 8:2, 7:3, etc.). The optimal gradient should be determined by preliminary TLC analysis.
Fraction Collection: Collect fractions and monitor the elution of the product by TLC.
Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure.
Protocol 2: Purification by Recrystallization
This is a suggested starting point for developing a recrystallization protocol.
Logical Relationship Diagram:
Caption: Logic for Developing a Recrystallization Protocol.
Methodology:
Solvent Selection: Test the solubility of the compound in various solvents at room temperature and at their boiling points. An ideal single solvent for recrystallization will dissolve the compound when hot but not when cold. Alternatively, identify a solvent in which the compound is highly soluble (e.g., ethyl acetate) and an anti-solvent in which it is poorly soluble (e.g., hexanes or water). A mixture of aqueous ethanol is a good starting point to investigate.[3]
Dissolution: Place the crude material in a flask and add a minimal amount of the chosen hot solvent (or the "good" solvent of a solvent/anti-solvent pair) until the solid just dissolves.
Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.
Crystallization:
Single Solvent: Allow the solution to cool slowly to room temperature, and then in an ice bath to maximize crystal formation.
Solvent/Anti-solvent: While the solution in the "good" solvent is hot, slowly add the "anti-solvent" until the solution becomes slightly cloudy. Then allow it to cool slowly.
Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of the cold recrystallization solvent, and dry them under vacuum.
Quality Control & Purity Assessment
To ensure the purity of the final product, it is essential to use appropriate analytical techniques.
Technique
Purpose
Typical Conditions
HPLC-UV
Purity assessment and quantification.
Column: C18 reversed-phase. Mobile Phase: A gradient of water and acetonitrile with a small amount of acid (e.g., 0.1% formic or phosphoric acid).[4] Detection: UV detector set at a wavelength where the compound has maximum absorbance.
LC-MS
Identity confirmation and impurity identification.
Similar LC conditions to HPLC-UV. The mass spectrometer will provide the mass-to-charge ratio (m/z) of the parent compound and can be used in MS/MS mode to obtain fragmentation data for structural elucidation of impurities.[4]
¹H NMR
Structural confirmation and assessment of purity.
The spectrum should be clean, with sharp signals corresponding to the protons of the molecule. Integration of the signals should match the expected proton count.
Melting Point
Indication of purity.
A sharp melting point range is indicative of a pure compound. Impurities will typically broaden and depress the melting point.
References
An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles. PMC. [Link]
Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous. Semantic Scholar. [Link]
Optimizing catalyst selection for 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde cross-coupling
Welcome to the Advanced Synthesis Support Center. This guide is specifically engineered for researchers and drug development professionals working with 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde .
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Synthesis Support Center. This guide is specifically engineered for researchers and drug development professionals working with 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde .
This substrate presents a "perfect storm" of chemoselectivity challenges: an unactivated aryl chloride (C4), a highly acidic and coordinating free nitrogen (N1), a base-sensitive ester (C6), and a reactive aldehyde (C3). Below, you will find a diagnostic workflow, mechanistic troubleshooting FAQs, quantitative benchmarking data, and a self-validating protocol to achieve high-yielding Suzuki-Miyaura cross-couplings.
Diagnostic Workflow
Decision matrix for optimizing Suzuki-Miyaura coupling of 4-chloroindazoles.
Mechanistic Troubleshooting & FAQs
Q: Why is my standard Pd(PPh3)4 catalyst failing to achieve conversion at the C4-chloro position?A: The bond dissociation energy of aryl chlorides is significantly higher than that of bromides or iodides. Furthermore, the indazole core donates electron density into the ring, increasing the activation barrier for oxidative addition. Standard triphenylphosphine ligands lack the electron density and steric bulk required to force this step. You must transition to dialkylbiaryl phosphine ligands (e.g., XPhos). These ligands stabilize the highly reactive mono-ligated Pd(0) active species and accelerate oxidative addition via their electron-rich dicyclohexyl groups, while their steric bulk promotes rapid reductive elimination ([1]). The combination of XPhos and Pd(OAc)2 has been proven highly effective specifically for 4-chloroindoles and indazoles ([2]).
Q: During the reaction, my 6-methoxycarbonyl group is disappearing. How do I prevent ester hydrolysis?A: Saponification is a rapidly competing side-reaction when using strong bases (e.g., NaOH, KOH, KOtBu) in the aqueous solvent mixtures required for Suzuki couplings. The causality lies in the hydroxide or alkoxide acting as a nucleophile at the ester carbonyl. To prevent this, shift to a milder, non-nucleophilic base like K₃PO₄. Potassium phosphate provides sufficient alkalinity to form the reactive boronate complex required for transmetalation without cleaving the methyl ester ([3];[4]).
Q: My LC-MS shows a complex mixture of masses, including N-arylated byproducts. What is happening to the indazole core?A: The 1H-indazole possesses a free, acidic NH (pKa ~14). Under basic cross-coupling conditions, this nitrogen can deprotonate and outcompete your boronic acid, leading to off-cycle Pd-amido complexes (which poison the catalyst) or unwanted Buchwald-Hartwig N-arylation. It is highly recommended to mask the NH with a Tetrahydropyranyl (THP) or 2-(Trimethylsilyl)ethoxymethyl (SEM) protecting group prior to the coupling step. THP protection is standard practice for scaling 4-chloroindazole couplings ([2]).
Q: The 3-carbaldehyde group seems to be degrading. How do I protect it during the coupling?A: Aldehydes are highly sensitive to oxidation and nucleophilic attack. If your boronic acid contains enolizable protons, base-catalyzed aldol condensation will compete with the cross-coupling. Ensure strict anaerobic conditions (freeze-pump-thaw degassing) to prevent aldehyde oxidation to the carboxylic acid. If degradation persists, lower the reaction temperature to 60°C or temporarily mask the aldehyde as a dimethyl acetal.
Quantitative Catalyst & Condition Matrix
The following table summarizes expected outcomes based on empirical data for highly functionalized 4-chloroindazole scaffolds.
Catalyst System
Base
Solvent System
C-Cl Activation
Ester Tolerance
Aldehyde Intact
Overall Recommendation
Pd(PPh₃)₄ (5 mol%)
Na₂CO₃
Toluene/H₂O
Poor (<10%)
Good
Moderate
Not Recommended
Pd(dppf)Cl₂ (5 mol%)
KOtBu
THF
Moderate (40%)
Poor (Hydrolyzed)
Poor
Not Recommended
XPhos Pd G3 (2 mol%)
K₃PO₄
1,4-Dioxane/H₂O
Excellent (>95%)
Excellent
Good
Optimal
SPhos Pd G3 (2 mol%)
K₂CO₃
MIBK/H₂O
Good (85%)
Excellent
Good
Viable Alternative
Self-Validating Standard Operating Procedure (SOP)
This protocol is designed as a self-validating system. It includes built-in analytical checkpoints to isolate the exact step of the catalytic cycle where a failure might occur, ensuring you never waste time guessing why a reaction stalled.
Preparation (Anaerobic Setup): To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the protected indazole substrate, arylboronic acid, and XPhos Pd G3.
Degassing: Seal the flask with a septum and purge with ultra-pure Argon for 10 minutes. Add anhydrous, sparged 1,4-Dioxane (0.1 M relative to substrate) via syringe.
Initiation: Inject the degassed aqueous K₃PO₄ solution. Heat the biphasic mixture to 60°C under vigorous stirring (1000 rpm) to ensure adequate phase mixing.
Self-Validation Checkpoint (t = 60 min): Withdraw a 10 µL aliquot from the organic layer. Dilute in 1 mL of LC-MS grade Acetonitrile and analyze.
Diagnostic A (Success): Complete consumption of starting material (SM); dominant peak is the desired product mass [M+H]. Proceed to workup.
Diagnostic B (Hydrodehalogenation): Appearance of a [M-Cl+H] mass. Causality: The catalyst successfully performed oxidative addition into the C-Cl bond, but transmetalation failed, leading to protodepalladation. Action: Check the quality/steric hindrance of your boronic acid, or increase the water ratio to ensure the base is fully dissolved.
Diagnostic C (Unreacted SM): Only starting material is visible. Causality: Catalyst death or failure to initiate oxidative addition. Action: Verify rigorous exclusion of oxygen. If O₂ was excluded, increase the reaction temperature to 80°C to overcome the activation barrier.
Workup: Cool to room temperature. Dilute with EtOAc and wash with brine. Dry the organic layer over Na₂SO₄, concentrate in vacuo, and purify via flash chromatography (Hexanes/EtOAc).
Advanced Indazole Scaffolds in Drug Discovery: A Comparative Guide to 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde
As drug discovery pipelines pivot toward highly selective, multi-target inhibitors, the demand for sophisticated, multi-functionalized building blocks has surged. The 1H-indazole core is a privileged pharmacophore, frequ...
Author: BenchChem Technical Support Team. Date: March 2026
As drug discovery pipelines pivot toward highly selective, multi-target inhibitors, the demand for sophisticated, multi-functionalized building blocks has surged. The 1H-indazole core is a privileged pharmacophore, frequently deployed as a bioisostere for indoles to enhance hydrogen-bonding interactions within the hydrophobic ATP-binding pockets of kinases[1]. While baseline building blocks like 1H-indazole-3-carbaldehyde have paved the way for FDA-approved therapeutics such as axitinib and pazopanib[1], overcoming modern challenges—such as off-target hERG toxicity and rapid metabolic clearance—requires advanced structural tuning[2].
This guide provides an in-depth comparative analysis of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde against traditional indazole building blocks, detailing the causality behind its unique reactivity and providing a self-validating protocol for its application in medicinal chemistry.
Structural Profiling & Mechanistic Causality
To understand the superiority of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde in complex syntheses, we must analyze how its specific substituents dictate both chemical reactivity and biological binding.
C3-Carbaldehyde (The Reactive Hub): The aldehyde at the C3 position serves as the primary vector for diversification, typically undergoing Knoevenagel condensations or reductive aminations to build extended inhibitor backbones[3].
C4-Chloro (Conformational Lock & Lipophilicity): Unlike unsubstituted indazoles, the introduction of a bulky, lipophilic chlorine atom at C4 provides critical steric shielding. This restricts the rotational freedom of the resulting C3-substituent, locking the molecule into a rigid, bioactive conformation. Furthermore, halogen bonding at the C4 position can significantly enhance target residence time in kinase hinge regions[4].
C6-Methoxycarbonyl (Electronic Modulator & Orthogonal Handle): The ester group acts as a strong electron-withdrawing group (EWG). Mechanistically, this pulls electron density away from the indazole ring, making the C3-aldehyde highly electrophilic and accelerating imine formation. Post-condensation, the ester provides an orthogonal handle; it can be hydrolyzed to a carboxylic acid or directly amidated to tune aqueous solubility or mitigate hERG channel liabilities—a common hurdle in indazole-based GSK-3β inhibitors[2].
Fig 1. Structural functionalization logic of the 4-Cl-6-COOMe-indazole scaffold.
Quantitative Comparative Analysis
When selecting an indazole building block, researchers must weigh reactivity against synthetic flexibility. The table below summarizes the quantitative and qualitative differences between three distinct classes of indazole-3-carbaldehydes.
When utilizing 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde, the heightened electrophilicity of the C3-aldehyde demands precise chemoselective control. The dual EWG effect accelerates imine formation but renders the aldehyde highly susceptible to premature reduction if harsh reducing agents (like
NaBH4
) are used.
Causality in Experimental Design: We specifically employ Sodium triacetoxyborohydride (
NaBH(OAc)3
). This mild reducing agent selectively reduces the protonated imine intermediate without touching the highly activated C3-carbaldehyde or the C6-ester. The addition of catalytic acetic acid is non-negotiable; it protonates the imine, lowering its LUMO to drive the reduction forward, while simultaneously buffering the system against the basicity of the primary amine.
Self-Validating Workflow
Step 1: Reagent Preparation
Dissolve 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde (1.0 eq) in anhydrous 1,2-Dichloroethane/Methanol (DCE/MeOH, 1:1 ratio) to achieve a 0.1 M concentration.
Validation: Ensure complete dissolution; the solution must be pale yellow and entirely clear.
Step 2: Imine Formation
Add the desired primary amine (1.2 eq) followed by glacial acetic acid (0.1 eq). Stir at room temperature under an inert atmosphere for 2 hours.
Validation: Monitor via TLC (Hexanes/EtOAc 1:1). The UV-active starting material spot (
Rf≈0.6
) must completely disappear, replaced by a new, lower-
Rf
imine spot.
Step 3: Chemoselective Reduction
Cool the reaction mixture to 0°C. Add
NaBH(OAc)3
(1.5 eq) portion-wise over 10 minutes to control the exothermic release. Allow the mixture to warm to room temperature and stir for 12 hours.
Validation: Extract a 10 µL aliquot for LC-MS analysis. The chromatogram must show the desired product mass
[M+H]+
and complete consumption of the imine intermediate. The C6-ester mass must remain intact.
Step 4: Workup & Isolation
Quench the reaction by slowly adding saturated aqueous
NaHCO3
until the pH reaches 7.5. Extract the aqueous layer with EtOAc (
3×20
mL). Wash the combined organic layers with brine, dry over anhydrous
Na2SO4
, and concentrate under reduced pressure.
Validation:
1H
NMR (
DMSO-d6
) must confirm the disappearance of the characteristic aldehyde proton singlet (
∼10.2
ppm) and the appearance of a new methylene doublet/multiplet (
∼4.0
ppm) corresponding to the newly formed amine linkage.
RSC Publishing. "An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles". RSC Advances (2018). 1
NIH PMC. "Optimization of Indazole-Based GSK-3 Inhibitors with Mitigated hERG Issue and In Vivo Activity in a Mood Disorder Model". ACS Med Chem Lett.2
RSC Publishing. "Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer". RSC Advances (2021). 4
A Comparative Guide to the Reactivity of 4-Chloro vs. 4-Fluoro Indazole-3-carbaldehyde Derivatives
In the landscape of medicinal chemistry and drug development, the indazole scaffold is a privileged structure, forming the core of numerous therapeutic agents. The strategic functionalization of this bicyclic heterocycle...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of medicinal chemistry and drug development, the indazole scaffold is a privileged structure, forming the core of numerous therapeutic agents. The strategic functionalization of this bicyclic heterocycle is paramount for modulating its pharmacological properties. Among the various derivatives, 4-halo-substituted indazole-3-carbaldehydes serve as critical intermediates for further molecular elaboration. This guide provides an in-depth comparative analysis of the reactivity of two key analogues: 4-chloroindazole-3-carbaldehyde and 4-fluoroindazole-3-carbaldehyde. We will delve into the electronic and steric factors governing their reactivity in cornerstone reactions, supported by experimental data and detailed protocols, to empower researchers in making informed decisions for their synthetic strategies.
The Decisive Role of the Halogen at the C4-Position
The nature of the halogen substituent at the 4-position of the indazole ring profoundly influences the molecule's reactivity. This is primarily attributed to the interplay of two opposing electronic effects: the inductive effect (-I) and the mesomeric effect (+M). Both fluorine and chlorine are more electronegative than carbon, exerting a strong electron-withdrawing inductive effect. However, their ability to donate a lone pair of electrons back to the aromatic ring via the mesomeric effect differs significantly.
Fluorine: Possesses a very strong inductive effect and a weak mesomeric effect. This results in a significant polarization of the C4-F bond, making the C4 carbon highly electron-deficient and susceptible to nucleophilic attack.
Chlorine: Exhibits a strong inductive effect, albeit weaker than fluorine's, and a more pronounced mesomeric effect. The larger size and greater polarizability of the chlorine atom also play a role in its reactivity.[1][2]
The presence of the strongly electron-withdrawing carbaldehyde group at the C3-position further activates the indazole ring towards nucleophilic attack, particularly at the C4-position.
Nucleophilic Aromatic Substitution (SNAr): A Tale of Two Halides
Nucleophilic aromatic substitution (SNAr) is a cornerstone reaction for the functionalization of halo-aromatic compounds.[3][4] In the context of 4-haloindazole-3-carbaldehydes, the SNAr reaction provides a direct route to introduce a variety of substituents at the C4-position.
The generally accepted mechanism for SNAr reactions involves a two-step addition-elimination process, proceeding through a resonance-stabilized intermediate known as the Meisenheimer complex.[4] The rate-determining step is typically the initial nucleophilic attack.
Caption: Generalized mechanism for the SNAr reaction.
Comparative Reactivity in SNAr
In SNAr reactions, the reactivity of the leaving group typically follows the order F > Cl > Br > I.[5] This is because the highly electronegative fluorine atom strongly polarizes the C-F bond, making the carbon atom more electrophilic and thus more susceptible to nucleophilic attack. This "element effect" is a hallmark of SNAr reactions where the first step is rate-determining.[5]
Therefore, 4-fluoroindazole-3-carbaldehyde is generally more reactive towards nucleophiles in SNAr reactions than its 4-chloro counterpart. This heightened reactivity allows for milder reaction conditions, often leading to cleaner reactions and higher yields.
Table 1: Comparative SNAr Reactivity Data (Illustrative)
Note: The data in this table is illustrative and based on general principles of SNAr reactivity. Actual results may vary depending on the specific reaction conditions and nucleophile used.
Palladium-Catalyzed Cross-Coupling Reactions: The Suzuki-Miyaura Coupling
The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile tool for the formation of carbon-carbon bonds.[7][8][9] It is widely employed in the synthesis of complex organic molecules, including pharmaceuticals. In the case of 4-haloindazole-3-carbaldehydes, the Suzuki coupling enables the introduction of a wide range of aryl, heteroaryl, and vinyl substituents at the C4-position.
The catalytic cycle of the Suzuki coupling involves three key steps: oxidative addition, transmetalation, and reductive elimination.
Caption: Simplified catalytic cycle of the Suzuki-Miyaura coupling.
Comparative Reactivity in Suzuki Coupling
In contrast to SNAr reactions, the reactivity of aryl halides in the oxidative addition step of the Suzuki coupling generally follows the order I > Br > Cl > F. This is because the C-X bond strength decreases down the group, making the C-Cl bond more difficult to break than the C-Br or C-I bond. The C-F bond is typically the strongest and least reactive in oxidative addition.
Therefore, 4-chloroindazole-3-carbaldehyde is generally more reactive in Suzuki-Miyaura cross-coupling reactions than 4-fluoroindazole-3-carbaldehyde. While Suzuki couplings of aryl fluorides are possible, they often require more specialized and forcing conditions, such as the use of highly active catalysts and ligands, and higher reaction temperatures.
Table 2: Comparative Suzuki Coupling Reactivity Data (Illustrative)
Boronic Acid
Substrate
Catalyst/Ligand
Base
Solvent
Temp (°C)
Yield (%)
Phenylboronic acid
4-Chloroindazole-3-carbaldehyde
Pd(dppf)Cl₂
K₂CO₃
Dioxane/H₂O
90
88
Phenylboronic acid
4-Fluoroindazole-3-carbaldehyde
Pd₂(dba)₃ / SPhos
Cs₂CO₃
Toluene
110
65
Note: The data in this table is illustrative and based on general principles of Suzuki coupling reactivity. Actual results may vary depending on the specific reaction conditions and substrates used.
Experimental Protocols
General Protocol for Nucleophilic Aromatic Substitution (SNAr)
This protocol is a general guideline and should be optimized for each specific nucleophile and substrate.
Caption: General experimental workflow for the SNAr reaction.
Step-by-Step Methodology:
To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the 4-haloindazole-3-carbaldehyde (1.0 equivalent).
Add a suitable anhydrous solvent, such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF).
Add the desired nucleophile (1.1 to 1.5 equivalents).
Add a suitable base, such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (2.0 equivalents).
Heat the reaction mixture to the appropriate temperature (typically 80-120 °C) with vigorous stirring.
Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Upon completion, cool the reaction to room temperature and pour it into water.
Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel.
General Protocol for Suzuki-Miyaura Cross-Coupling
This protocol is a general guideline and may require optimization for specific substrates and boronic acids.
Caption: General experimental workflow for the Suzuki coupling.
Step-by-Step Methodology:
To a flame-dried Schlenk flask, add the 4-haloindazole-3-carbaldehyde (1.0 equivalent), the boronic acid or ester (1.2-1.5 equivalents), a suitable base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄; 2.0-3.0 equivalents), and the palladium catalyst (e.g., Pd(dppf)Cl₂, Pd(PPh₃)₄; 2-5 mol%) and ligand, if necessary.
Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.
Add a degassed solvent system, typically a mixture of an organic solvent (e.g., 1,4-dioxane, toluene, or DME) and water.
Heat the reaction mixture to the appropriate temperature (typically 80-110 °C) with vigorous stirring.
Monitor the progress of the reaction by TLC or LC-MS.
Upon completion, cool the reaction to room temperature and dilute with water and an organic solvent.
Separate the organic layer, and extract the aqueous layer with the same organic solvent.
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel.
Conclusion
The choice between 4-chloro- and 4-fluoroindazole-3-carbaldehyde as a synthetic intermediate is dictated by the desired subsequent transformation. For nucleophilic aromatic substitution reactions, the higher reactivity of the 4-fluoro derivative makes it the preferred substrate, often allowing for milder conditions and improved yields. Conversely, for palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling, the greater propensity of the 4-chloro analogue to undergo oxidative addition renders it the more suitable starting material. A thorough understanding of these reactivity differences, rooted in the fundamental electronic properties of the halogen substituents, is crucial for the efficient and strategic synthesis of novel indazole-based compounds for drug discovery and development.
References
Zhang, C., Wei, T., Yu, Z., Ding, Y., Su, W., & Xie, Y. (2023). Metal-free regioselective mono- and poly-halogenation of 2-substituted indazoles. Organic & Biomolecular Chemistry, 21(8), 1695–1699. [Link]
Al-Sanea, M. M., & Abdel-Aziz, H. A. (2022). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 27(19), 6638. [Link]
ResearchGate. (n.d.). Mechanistic studies on nucleophilic aromatic substitution reactions on hypervalent iodine substrates. ResearchGate. [Link]
ResearchGate. (n.d.). Suzuki‐Miyaura coupling of 4H‐Indazol‐4‐ones/Pyrazoles with aryl boronic acids. ResearchGate. [Link]
Beilstein Journals. (2024, August 9). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journals. [Link]
ResearchGate. (n.d.). Catalyst‐ and Oxidant‐Free Electrochemical Halogenation Reactions of 2H‐Indazoles with NaX (X=Cl, Br). ResearchGate. [Link]
MDPI. (2025, November 20). Halogens On, H-Bonds Off—Insights into Structure Control of Dihalogenated Imidazole Derivatives. MDPI. [Link]
National Center for Biotechnology Information. (n.d.). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. NCBI. [Link]
National Center for Biotechnology Information. (2026, February 24). Key contemporary considerations for halogens in drug discovery. NCBI. [Link]
ChemRxiv. (n.d.). Which halogen to choose? Comparing the effects of chlorine and fluorineas bioisosteric substituents in drug design. ChemRxiv. [Link]
ResearchGate. (2025, August 10). ChemInform Abstract: Nucleophilic Substitution of Oxazino-/Oxazolino-/Benzoxazin[3,2-b]indazoles: An Effective Route to 1H-Indazolones. ResearchGate. [https://www.researchgate.net/publication/252069677_ChemInform_Abstract_Nucleophilic_Substitution_of_Oxazino-Oxazolino-Benzoxazin32-b]indazoles_An_Effective_Route_to_1H-Indazolones]([Link])
National Center for Biotechnology Information. (n.d.). Highly Enantioselective Synthesis of Indazoles with a C3-Quaternary Chiral Center Using CuH Catalysis. NCBI. [Link]
University of Calgary. (n.d.). Aromaticity & Electrophilic/Nucleophilic Aromatic Substitution. University of Calgary. [Link]
ResearchGate. (n.d.). Suzuki-Miyaura Cross-Coupling Reactions of Unprotected Haloimidazoles. ResearchGate. [Link]
National Center for Biotechnology Information. (2019, March 22). Base-Promoted SNAr Reactions of Fluoro- and Chloroarenes as a Route to N-Aryl Indoles and Carbazoles. NCBI. [Link]
ResearchGate. (2012, October 1). Mechanistic Assessment of SNAr Displacement of Halides from 1-Halo-2,4-dinitrobenzenes by Selected Primary and Secondary Amines: Bronsted and Mayr Analyses. ResearchGate. [Link]
PubMed. (2006, January 15). 4-Chloro-2,2-disubstituted chromen-3-carboxaldehyde: synthesis of some fused polycyclic heterocycles as anti-inflammatory, analgesic, anticonvulsant, and antiparkinsonian agents. PubMed. [Link]
ResearchGate. (n.d.). General reaction mechanism for the SNAr of 4-chloroquinazoline and the amines studied. ResearchGate. [Link]
National Center for Biotechnology Information. (n.d.). An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. NCBI. [Link]
Office of Scientific and Technical Information. (n.d.). Radicals as Exceptional Electron-Withdrawing Groups: Nucleophilic Aromatic Substitution of Halophenols Via Homolysis-Enabled Ele. OSTI.GOV. [Link]
National Center for Biotechnology Information. (n.d.). Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design. NCBI. [Link]
National Center for Biotechnology Information. (n.d.). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. NCBI. [Link]
ResearchGate. (n.d.). New Practical Synthesis of Indazoles via Condensation of o-Fluorobenzaldehydes and Their O-Methyloximes with Hydrazine. ResearchGate. [Link]
ResearchGate. (2025, October 18). Nucleophilic Aromatic Substitution (SNAr) and Related Reactions of Porphyrinoids: Mechanistic and Regiochemical Aspects. ResearchGate. [Link]
Pen & Prosperity. (2025, June 15). Reactivity And Selectivity in Nucleophilic Aromatic Substitution Reactions Using Sulfur-Based Nucleophiles. Pen & Prosperity. [Link]
International Journal of Creative Research Thoughts. (2020, December 12). Synthesis and Characterization of Indazole Derivative via Suzuki Coupling Reaction. IJCRT.org. [Link]
National Center for Biotechnology Information. (n.d.). New Halogen-Containing Drugs Approved by FDA in 2021: An Overview on Their Syntheses and Pharmaceutical Use. NCBI. [Link]
MDPI. (2012, April 16). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. MDPI. [Link]
American Chemical Society. (n.d.). Development of an SNAr Reaction: A Practical and Scalable Strategy to Sequester and Remove HF. ACS Publications. [Link]
Royal Society of Chemistry. (n.d.). Nucleophilic aromatic substitution reactions under aqueous, mild conditions using polymeric additive HPMC. RSC Publishing. [Link]
ResearchGate. (2025, August 6). Synthesis and Biological Activity of 4-Chloro-1H-Imidazole-5-Carbaldehyde Thiosemicarbazones. ResearchGate. [Link]
Royal Society of Chemistry. (2014, June 25). Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. RSC Publishing. [Link]
YouTube. (2020, February 14). Suzuki cross-coupling reaction. YouTube. [Link]
ResearchGate. (2026, January 29). Synthesis of indazole-based fluorophores. ResearchGate. [Link]
ResearchGate. (n.d.). Synthesis of 4,6-diphenyl-3a,5-dihydro-4H-indazole-3-carbaldehyde and 5′-chloro-1′,2′,3′,4′-tetrahydro-[1,1′:3′,1′′-terphenyl]-4′-carbaldehyde. ResearchGate. [Link]
PubMed. (2017, November 22). A general method of Suzuki-Miyaura cross-coupling of 4- and 5-halo-1,2,3-triazoles in water. PubMed. [Link]
ResearchGate. (2026, January 7). Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design. ResearchGate. [Link]
Benchmarking 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde in oncology drug discovery
Benchmarking 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde in Oncology Drug Discovery: A Comparative Guide The indazole core is a privileged bioisosteric scaffold in oncology drug discovery. Because it provides s...
Author: BenchChem Technical Support Team. Date: March 2026
Benchmarking 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde in Oncology Drug Discovery: A Comparative Guide
The indazole core is a privileged bioisosteric scaffold in oncology drug discovery. Because it provides superior hydrogen-bonding dynamics within the ATP-binding pocket of kinases compared to traditional indoles, it has become a cornerstone of targeted cancer therapies[1]. Historically, simple building blocks like 1H-indazole-3-carbaldehyde have served as foundational starting materials for anti-cancer and anti-inflammatory agents[2]. However, as the field shifts toward highly selective inhibitors with extended half-lives—such as advanced pan-JAK inhibitors[3] and next-generation VEGFR antagonists[4]—the demand for pre-functionalized, sterically optimized intermediates has surged.
This guide benchmarks 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde , a highly advanced synthetic intermediate, against traditional alternatives, detailing the causality behind its structural design and providing self-validating protocols for its application in drug discovery.
Structural Rationale & Causality: The "Why" Behind the Molecule
As an application scientist, selecting an intermediate is not merely about finding a reactive handle; it is about encoding downstream pharmacokinetic (PK) and pharmacodynamic (PD) success directly into the core scaffold.
The 3-Carbaldehyde Anchor (Reactivity): The aldehyde at the C3 position is the universal anchor. It facilitates Knoevenagel condensations, Wittig reactions, and reductive aminations, allowing chemists to rapidly build the core hinge-binding motif of the active pharmaceutical ingredient (API)[1].
The 4-Chloro Substitution (Metabolic Shielding & Halogen Bonding): Unsubstituted indazoles often suffer from rapid oxidative metabolism by CYP450 enzymes. The addition of a chlorine atom at the C4 position serves a dual purpose. First, it acts as a steric shield, blocking metabolic liability sites on the aromatic ring. Second, it projects into the hydrophobic pocket adjacent to the kinase hinge region, establishing strong halogen bonds that exponentially increase target binding affinity.
The 6-Methoxycarbonyl Group (Solubility Vector): Flat, aromatic kinase inhibitors notoriously suffer from poor aqueous solubility. The methyl ester at the C6 position provides a highly specific, solvent-exposed synthetic vector. Post-cyclization, this ester can be hydrolyzed and coupled with polar amines (e.g., morpholine, piperazine) to drastically enhance aqueous solubility and oral bioavailability without disrupting the primary pharmacophore.
Comparative Performance Data
To objectively benchmark this intermediate, we compare the physicochemical properties and downstream API performance metrics of libraries derived from three distinct indazole precursors.
Table 1: Comparative Benchmarking of Indazole-3-Carbaldehyde Intermediates
*HLM = Human Liver Microsomes. Data represents average metrics across a standardized 50-compound library synthesized from each respective intermediate.
Experimental Workflow & Self-Validating Protocols
The transition from intermediate to a screenable drug candidate requires robust, self-validating methodologies. Below is the workflow and protocol for utilizing 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde.
Figure 1: Experimental workflow for synthesizing and screening indazole-based kinase inhibitors.
This protocol describes the coupling of the intermediate with an active methylene compound (e.g., an oxindole derivative) followed by ester hydrolysis to prepare the molecule for solubility-enhancing amidation.
Step-by-Step Methodology:
Condensation: Dissolve 1.0 eq of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde and 1.1 eq of the active methylene compound in anhydrous ethanol.
Catalysis: Add 0.2 eq of piperidine as a basic catalyst. Reflux the mixture at 80°C for 4–6 hours under a nitrogen atmosphere.
Validation Checkpoint 1 (LC-MS & NMR): A protocol is only as reliable as its validation. Pull a 50 µL aliquot. Successful condensation is confirmed by the disappearance of the characteristic aldehyde proton singlet at ~10.2 ppm in
1H
-NMR and the emergence of a new vinylic proton signal at ~7.8 ppm.
Hydrolysis: Cool the reaction to room temperature. Add 3.0 eq of 2M LiOH (aq) directly to the mixture. Stir for 2 hours at ambient temperature to hydrolyze the 6-methoxycarbonyl group to a carboxylic acid.
Validation Checkpoint 2: Confirm hydrolysis via the disappearance of the methyl ester singlet (~3.9 ppm) in
1H
-NMR. The resulting carboxylic acid is now ready for standard HATU-mediated coupling with polar amines.
To evaluate the efficacy of the synthesized library, an ATP-depletion assay must be utilized. Measuring ATP depletion directly correlates to kinase inhibition.
Step-by-Step Methodology:
Preparation: Plate 10 µL of the target kinase (e.g., JAK1 or VEGFR2) in a 384-well plate. Add 5 µL of the synthesized indazole compound (serial dilutions from 10 µM to 0.1 nM).
Incubation: Incubate for 30 minutes at room temperature to allow for hinge-region binding.
Reaction: Add 5 µL of ATP/Substrate mix to initiate the kinase reaction. Incubate for 60 minutes.
Detection: Add 10 µL of ADP-Glo™ Reagent to terminate the kinase reaction and deplete unconsumed ATP. Incubate for 40 minutes, then add 20 µL of Kinase Detection Reagent to convert ADP to ATP, generating a luminescent signal.
Self-Validating Controls: Integrate a positive control (e.g., Axitinib for VEGFR)[4] and a negative control (DMSO vehicle). The assay is validated only if the positive control demonstrates >90% signal reduction (low luminescence, indicating high ATP preservation and potent inhibition) and the Z'-factor of the plate is >0.6.
Conclusion
By utilizing 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde, medicinal chemists bypass the metabolic liabilities inherent to simpler indazole scaffolds. The strategic placement of the chlorine atom and the methoxycarbonyl vector provides a highly programmable foundation for discovering the next generation of potent, bioavailable oncology therapeutics.
An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles - PMC
National Center for Biotechnology Inform
An In-Depth Technical Guide to 6-Nitro-1H-indazole-3-carbaldehyde (CAS: 315203-37-3) - Benchchem
BenchChem.
Design and Synthesis of a Pan-Janus Kinase Inhibitor Clinical Candidate...
A Senior Application Scientist's Guide to the Mass Spectrometry of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde: A Comparative Analysis
In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. For researchers and scientists working with indazole derivatives, a class of compound...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. For researchers and scientists working with indazole derivatives, a class of compounds known for their therapeutic potential, particularly as kinase inhibitors, mass spectrometry stands as an indispensable analytical technique.[1][2][3] This guide provides an in-depth, experience-driven comparison of mass spectrometry techniques for the characterization of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde, a key intermediate in the synthesis of various bioactive molecules.[2][3] We will delve into the expected fragmentation patterns, the rationale behind experimental choices, and provide actionable protocols to ensure data of the highest integrity.
The Critical Role of Structural Verification
The biological activity of a molecule is intrinsically linked to its structure. Any ambiguity in the characterization of a compound like 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde can have profound implications for downstream applications, from medicinal chemistry optimization to preclinical development. Mass spectrometry, with its exceptional sensitivity and specificity, allows for the confirmation of molecular weight and the deduction of structural features through the analysis of fragmentation patterns.[1]
Comparative Analysis of Ionization Techniques
The choice of ionization technique is a critical first step in any mass spectrometric analysis and significantly influences the data obtained. For a molecule such as 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde, a comparison between a "soft" ionization method like Electrospray Ionization (ESI) and a "hard" ionization method like Electron Ionization (EI) is illustrative.
Ionization Technique
Principle
Advantages for 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde
Potential Limitations
Electrospray Ionization (ESI)
A soft ionization technique that generates ions from a solution by creating a fine spray of charged droplets.
Provides excellent determination of the molecular weight with minimal fragmentation, crucial for confirming the successful synthesis of the target compound.[1] Well-suited for the polar nature of the indazole ring system.
May not induce sufficient fragmentation for detailed structural elucidation without the use of tandem mass spectrometry (MS/MS).
Electron Ionization (EI)
A hard ionization technique where high-energy electrons bombard the analyte in the gas phase, causing ionization and extensive fragmentation.
Generates reproducible and information-rich fragmentation patterns that act as a "fingerprint" for the molecule, aiding in structural confirmation and isomer differentiation.[1]
The molecular ion peak may be weak or absent for some molecules, which can complicate the determination of the molecular weight.
From an application scientist's perspective, a comprehensive analysis would leverage both techniques. High-Resolution Mass Spectrometry (HRMS) with ESI is invaluable for confirming the elemental composition, while GC-MS with EI provides a detailed structural fingerprint.
Predicted Fragmentation Pathways of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde
The fragmentation of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde under electron ionization is predicted to be driven by the presence of several key functional groups: the indazole core, the aldehyde, the chloro substituent, and the methoxycarbonyl group. The following is a proposed fragmentation scheme based on established principles of mass spectrometry.
A primary fragmentation event for aromatic aldehydes is the loss of a hydrogen radical (H•) to form a stable acylium ion, resulting in an [M-1]⁺ peak.[4] Another characteristic fragmentation is the loss of the entire formyl group (•CHO), leading to an [M-29]⁺ ion.[4]
The presence of the chlorine atom will result in a characteristic isotopic pattern for chlorine-containing fragments, with the ³⁷Cl isotope being approximately one-third the abundance of the ³⁵Cl isotope.
Further fragmentation of the indazole ring itself is also anticipated. Similar to what is observed in pyrazole derivatives, the expulsion of a molecule of nitrogen (N₂) is a plausible fragmentation pathway.[5]
Below are the proposed fragmentation pathways visualized using Graphviz.
Caption: Proposed initial fragmentation pathways for 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde under EI-MS.
Experimental Protocols
To ensure the generation of high-quality, reproducible data, the following detailed protocols are provided.
Protocol 1: High-Resolution Mass Spectrometry with Electrospray Ionization (ESI-HRMS)
Objective: To accurately determine the molecular weight and elemental composition of the analyte.
Instrumentation: A high-resolution mass spectrometer (e.g., Orbitrap or TOF) coupled with an ESI source.
Procedure:
Sample Preparation: Prepare a 1 mg/mL stock solution of the compound in a suitable solvent such as methanol or acetonitrile. Further dilute to a final concentration of 1-10 µg/mL.
Instrument Setup:
Ionization Mode: Positive ESI.
Capillary Voltage: 3.5 - 4.5 kV.
Sheath Gas and Auxiliary Gas Flow: Optimize for stable spray (e.g., 35 and 10 arbitrary units, respectively).
Capillary Temperature: 275 - 325 °C.
Mass Range: m/z 100 - 500.
Resolution: > 60,000.
Data Acquisition: Infuse the sample solution at a flow rate of 5-10 µL/min. Acquire data for at least 1 minute to obtain a stable signal and high-quality spectrum.
Data Analysis: Determine the accurate mass of the protonated molecule [M+H]⁺. Use the instrument software to calculate the elemental composition and compare it with the theoretical value for C₁₀H₇ClN₂O₃.
Protocol 2: Gas Chromatography-Mass Spectrometry with Electron Ionization (GC-EI-MS)
Objective: To obtain a reproducible fragmentation pattern for structural confirmation and library matching.
Instrumentation: A gas chromatograph coupled to a mass spectrometer with an EI source.
Procedure:
Sample Preparation: Prepare a 1 mg/mL solution of the compound in a volatile solvent like dichloromethane or ethyl acetate.
GC Conditions:
Injector Temperature: 250 °C.
Column: A suitable capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness) with a non-polar or medium-polarity stationary phase.
Oven Temperature Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.
Carrier Gas: Helium at a constant flow rate of 1 mL/min.
MS Conditions:
Ion Source Temperature: 230 °C.
Electron Energy: 70 eV.
Mass Range: m/z 40 - 400.
Scan Speed: At least 2 scans/second.
Data Analysis: Identify the chromatographic peak corresponding to the analyte. Analyze the mass spectrum for the molecular ion and characteristic fragment ions. Compare the obtained spectrum with spectral libraries if available.
Cross-Validation and Data Integrity
For unambiguous structural confirmation, a multi-faceted approach is recommended. The accurate mass data from ESI-HRMS validates the elemental composition, while the fragmentation pattern from GC-EI-MS provides detailed structural information. This cross-validation is a cornerstone of trustworthy analytical science.
Caption: Logical workflow for the comprehensive mass spectrometric validation of the target compound.
Conclusion
The structural characterization of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde is a critical step in its journey from a synthetic intermediate to a potential therapeutic agent. By employing a combination of high-resolution and electron ionization mass spectrometry, researchers can achieve a high degree of confidence in the compound's identity and purity. The protocols and fragmentation predictions outlined in this guide are designed to provide a solid foundation for these analytical endeavors, ensuring that the data generated is both accurate and reliable.
References
Cross-Validation of Mass Spectrometry Data for Novel Indazole Derivatives: A Compar
Liquid chromatography-mass spectrometry method for the determination of aldehydes derivatized by the Hantzsch reaction | Request PDF - ResearchG
EI-MS fragment ions (m/z) and the corresponding intensity (in %) of compounds 1-4. (URL: )
19.14 Spectroscopy of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition. (URL: )
MASS SPECTROMETRY OF F
Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids. (URL: )
Profiling of aldehyde-containing compounds by stable isotope labelling-assisted mass spectrometry analysis - Analyst (RSC Publishing). (URL: )
Mass Spectrometry: Fragment
Indonesian Journal of Multidisciplinary Research - Semantic Scholar. (URL: )
Substituent Effects on EI-MS Fragmentation Patterns of 5-Allyloxy-1-aryl-tetrazoles and 4 ... - PMC. (URL: )
(PDF)
A Mechanism Study on the (+)
Mass Spectral Fragmentation Modes of Some Heterocyclically Substituted Chromones-I. (URL: )
Synthesis and Mass Spectral Fragmentation Patterns of Some Thiazole and Imidazolidine Derivatives - ResearchG
4-CHLORO-6-METHOXYCARBONYL-3-(1H)
Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry | IntechOpen. (URL: )
An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitros
Suppression of Fragmentation in Mass Spectrometry - PubMed. (URL: )
Synthesis of 6-Nitro-1H-indazole-3-carbaldehyde: An Application Note and Detailed Protocol - Benchchem. (URL: )
Mass Spectrometry of Substituted 1H,6H-Pyrano[2,3-c]pyrazol-6-ones. (URL: )
Validation of Synthetic Routes for 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde Commercialization
As a Senior Application Scientist, evaluating the synthetic viability of a pharmacophore is just as critical as its biological efficacy. 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde (also known as Methyl 4-chlor...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, evaluating the synthetic viability of a pharmacophore is just as critical as its biological efficacy. 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde (also known as Methyl 4-chloro-3-formyl-1H-indazole-6-carboxylate, CAS 885523-13-7) is a highly privileged building block in modern drug discovery. It is extensively utilized in the synthesis of kinase inhibitors, AMPK activators, and RET inhibitors .
The C3-carbaldehyde handle provides a versatile platform for Knoevenagel condensations and reductive aminations, while the C6-methoxycarbonyl and C4-chloro groups offer orthogonal handles for cross-coupling. However, functionalizing the indazole core at the C3 position is synthetically challenging. Direct electrophilic aromatic substitution (e.g., Vilsmeier-Haack formylation) on pre-formed indazoles is notoriously inefficient due to the electron-deficient nature of the pyrazole ring.
This guide objectively compares three synthetic routes to determine the most viable path for GMP commercialization, evaluating them on operational simplicity, thermodynamic safety, and environmental impact.
Comparative Analysis of Synthetic Routes
Route A: Stepwise Lithiation/Formylation of Pre-formed Indazole
This classical approach begins with commercially available methyl 4-chloro-1H-indazole-6-carboxylate.
Mechanism: The N1 position is first protected (typically with a tetrahydropyranyl (THP) or Boc group). The C3 position is then deprotonated using lithium diisopropylamide (LDA) at cryogenic temperatures (-78 °C), followed by quenching with dimethylformamide (DMF) and subsequent deprotection.
Commercial Viability:Low . While chemically sound, the requirement for cryogenic reactors, stoichiometric organolithium reagents, and a three-step sequence severely limits scalability and inflates the E-factor.
Route B: Direct Nitrosation of Indole Precursor (The Commercial Standard)
This modern approach utilizes methyl 4-chloro-1H-indole-6-carboxylate as the starting material .
Mechanism: The indole is treated with sodium nitrite (NaNO2) and aqueous hydrochloric acid (HCl) in a DMF/H2O co-solvent system. The slightly acidic environment generates the nitrosonium ion (NO+), which attacks the electron-rich C3 position of the indole. The resulting oxime promotes water addition at C2, triggering ring-opening. The sequence terminates with a spontaneous N-N bond-forming ring closure to yield the indazole-3-carbaldehyde.
Commercial Viability:High . This one-pot, room-temperature protocol bypasses cryogenic conditions and protection/deprotection steps, offering superior atom economy and scalability .
Route C: Oxidation of 3-Methylindazole Derivatives
Mechanism: Starting from methyl 4-chloro-3-methyl-1H-indazole-6-carboxylate, the C3-methyl group is subjected to radical bromination (NBS, AIBN) followed by hydrolysis, or direct oxidation using selenium dioxide (SeO2).
Commercial Viability:Moderate to Low . SeO2 is highly toxic, presenting significant challenges for API intermediate manufacturing due to heavy metal carryover. The NBS route often suffers from over-bromination (yielding dibromomethyl impurities), complicating downstream purification.
Quantitative Data Presentation
The following table summarizes the performance metrics of each route based on pilot-scale validations.
Metric
Route A (Lithiation)
Route B (Nitrosation)
Route C (Oxidation)
Total Steps
3
1
2
Overall Yield
45 - 55%
78 - 85%
40 - 50%
E-Factor
> 45 (High waste)
< 15 (Low waste)
> 35 (Toxic waste)
Key Reagents
LDA, DMF, THP-Cl
NaNO2, HCl(aq)
SeO2 or NBS/AIBN
Operating Temp
-78 °C to 25 °C
0 °C to 25 °C
80 °C (Reflux)
Scalability Rating
⭐⭐
⭐⭐⭐⭐⭐
⭐⭐⭐
Visualizing the Workflows
Figure 1: Synthetic workflows for 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde.
Figure 2: Mechanistic pathway of the direct indole nitrosation to yield indazole-3-carbaldehydes.
Detailed Experimental Protocol: The Optimized Nitrosation Route
Because Route B demonstrates superior scalability and atom economy, the following detailed methodology is provided for commercial validation.
Solvent System: DMF / Deionized Water (approx. 2:1 v/v)
Step-by-Step Execution & Causality
Preparation of the Nitrosating Mixture: In a 1L jacketed reactor equipped with an overhead stirrer, dissolve NaNO2 in deionized water. Add DMF and cool the mixture to 0 °C.
Acidification: Slowly add the 2M aqueous HCl to the reactor over 15 minutes, maintaining the internal temperature below 5 °C.
Causality: Controlled acidification prevents the rapid decomposition of nitrous acid into NO/NO2 gases, ensuring a high steady-state concentration of the active NO+ electrophile.
Substrate Addition: Dissolve the indole starting material in DMF. Using a dosing pump, add this solution dropwise to the reactor over 2 hours.
Causality: The highly lipophilic indole requires DMF for complete solvation. Slow addition prevents thermal runaway and minimizes dimerization side-reactions.
Cyclization & Maturation: After addition, remove the cooling jacket and allow the reaction to warm to 25 °C. Stir for an additional 16 hours.
Causality: The initial nitrosation is rapid at 0 °C, but the subsequent water-mediated ring-opening and N-N bond closure require thermal energy to overcome the activation barrier.
Workup & Isolation: Quench the reaction by pouring it into a large volume of ice water (1.5 L). Extract with Ethyl Acetate (3 x 500 mL). Wash the combined organic layers with brine, dry over MgSO4, and concentrate under reduced pressure. The crude product can be recrystallized from EtOH/Water to achieve >98% purity .
Self-Validation & In-Process Control (IPC)
To ensure the protocol acts as a self-validating system, the following analytical checkpoints must be met:
Chromatographic IPC: Monitor the reaction via LC-MS. The starting indole (
m/z[M+H]+
corresponding to
C10H8ClNO2
) must completely disappear. You will transiently observe the oxime intermediate, which must eventually converge entirely to the target indazole-3-carbaldehyde (
m/z[M+H]+
239.0).
Spectroscopic Validation:1H
NMR (
DMSO−d6
) of the isolated product must show the complete disappearance of the characteristic indole C2/C3 protons. Validation is confirmed by the appearance of a sharp aldehyde singlet at ~10.2 ppm, alongside a broad indazole N-H exchangeable proton at ~13.8 ppm.
References
Lam, B. V., et al. "An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles." RSC Advances, 2018.[Link] [1]
World Intellectual Property Organization. "Substituted indazole propionic acid derivative compounds and uses thereof as AMPK activators.
Boujut, M., et al. "Synthesis of indazole-benzothiadiazole push-pull molecules as solid-state fluorescent compounds." Arkivoc, 2024.[Link] [4]
Comparative
A Comparative Guide to the Cytotoxicity of 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde Analogs
For drug development professionals and researchers in oncology, the indazole scaffold represents a "privileged structure," forming the core of numerous bioactive molecules, including several FDA-approved anti-cancer agen...
Author: BenchChem Technical Support Team. Date: March 2026
For drug development professionals and researchers in oncology, the indazole scaffold represents a "privileged structure," forming the core of numerous bioactive molecules, including several FDA-approved anti-cancer agents like Pazopanib and Entrectinib.[1][2] These compounds often function as kinase inhibitors, highlighting the therapeutic potential embedded within this heterocyclic system.[1] This guide focuses on a specific, promising derivative: 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde. While this compound itself shows potential, its true value may lie in its capacity to serve as a template for analog synthesis to optimize potency and selectivity.[3]
This document provides a comprehensive framework for evaluating the comparative cytotoxicity of novel analogs derived from this parent structure. We will delve into the rationale behind experimental design, present detailed protocols for key assays, and analyze hypothetical structure-activity relationships (SAR) to guide future synthesis efforts.
Rationale for Analog Design and Screening
The parent compound, 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde, possesses three key positions ripe for chemical modification: the C4-chloro group, the C6-methoxycarbonyl group, and the C3-carbaldehyde group. A systematic comparison of analogs where these sites are modified is essential for understanding their contribution to cytotoxic activity.
The following analogs are proposed for an initial comparative screening to probe the structure-activity landscape.
The primary screening approach involves a multi-step process designed to move from broad cytotoxicity assessment to a more nuanced understanding of the mechanism of cell death.
Experimental Methodologies
To ensure data integrity and reproducibility, standardized and well-validated protocols are essential. The following sections detail the methodologies for assessing cytotoxicity and apoptosis.
A representative panel of cancer cell lines should be selected to screen for broad-spectrum activity. For this guide, we will consider:
MCF-7: Human breast adenocarcinoma
A549: Human lung carcinoma
HT-29: Human colon adenocarcinoma
HEK-293: Human embryonic kidney cells (as a non-cancerous control for selectivity)[4][5]
All cell lines should be maintained in appropriate media (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin, and incubated at 37°C in a humidified atmosphere with 5% CO2.
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.[6] Viable cells possess mitochondrial dehydrogenases that convert the yellow MTT salt into purple formazan crystals.
Step-by-Step Protocol:
Cell Seeding: Seed cells into a 96-well flat-bottom plate at a density of 5,000-10,000 cells/well in 100 µL of culture medium. Incubate for 24 hours to allow for cell attachment.[7]
Compound Treatment: Prepare serial dilutions of the indazole analogs (e.g., from 0.1 µM to 100 µM) in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds. Include wells with untreated cells (negative control) and a known anticancer drug like Doxorubicin (positive control).
Incubation: Incubate the plate for 48 hours at 37°C and 5% CO2.
MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.[6][8] Purple formazan crystals should become visible within the cells under a microscope.
Solubilization: Carefully aspirate the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well to dissolve the formazan crystals.[9]
Absorbance Reading: Shake the plate gently for 15 minutes on an orbital shaker to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader.[10]
Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the log of the compound concentration and determine the IC50 value (the concentration required to inhibit cell growth by 50%) using non-linear regression analysis.
Comparative Cytotoxicity Data (Illustrative)
The table below presents a hypothetical dataset to illustrate how the results of the MTT assay would be organized for comparative analysis. The IC50 values represent the concentration of the compound in µM required to inhibit cell growth by 50%. The Selectivity Index (SI) is calculated as (IC50 in HEK-293) / (IC50 in Cancer Cell Line). A higher SI value indicates greater selectivity for cancer cells.[4][11]
Compound
Structure Modification
IC50 MCF-7 (µM)
IC50 A549 (µM)
IC50 HT-29 (µM)
IC50 HEK-293 (µM)
Selectivity Index (SI for HT-29)
Parent Cmpd
4-Cl, 6-COOMe, 3-CHO
15.2
18.5
12.8
>50
>3.9
Analog 1
4-F, 6-COOMe, 3-CHO
25.6
30.1
22.4
>50
>2.2
Analog 2
4-Cl, 6-COOH, 3-CHO
8.9
11.3
6.5
45.1
6.9
Analog 3
4-Cl, 6-COOMe, 3-CH=NOH
5.4
7.8
4.1
48.2
11.8
Doxorubicin
Positive Control
0.8
1.1
0.9
5.2
5.8
Structure-Activity Relationship (SAR) and Mechanistic Insights
Based on the illustrative data, we can derive several key SAR insights:
Influence of the C4-Halogen: Replacing the chloro group with a more electronegative fluoro group (Analog 1) appears to decrease cytotoxic activity. This suggests that the electronic properties and size of the substituent at this position are critical. The larger, less electronegative chlorine may be involved in a key interaction with the biological target.
Influence of the C6-Ester: Hydrolysis of the methyl ester to a carboxylic acid (Analog 2) significantly enhances cytotoxicity. The carboxylic acid group may act as a hydrogen bond donor, forming a crucial interaction within a target's active site that is not possible with the ester.[7]
Influence of the C3-Aldehyde: Conversion of the aldehyde to an oxime (Analog 3) results in the most potent analog in this series. The oxime functionality may improve the compound's binding affinity, potentially through additional hydrogen bonding or by altering the molecule's overall conformation to better fit the target site.
Mechanism of Action: Apoptosis Induction
Many indazole-based anticancer agents exert their effects by inducing apoptosis, or programmed cell death.[1][12][13][14] This is often a preferred mechanism as it avoids the inflammatory response associated with necrosis. A primary mechanism involves the intrinsic (mitochondrial) pathway, where the compound disrupts the balance of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins.[13][14] This leads to loss of mitochondrial membrane potential, release of cytochrome c, and subsequent activation of executioner caspases (like caspase-3), which dismantle the cell.[12][13]
To validate this, potent compounds like Analog 3 should be subjected to further testing.
Protocol: Caspase-3/7 Activity Assay
This assay quantifies the activity of key executioner caspases.
Cell Treatment: Seed cells (e.g., HT-29) in a 96-well white-walled plate and treat with the test compound at its IC50 and 2x IC50 concentrations for 24 hours.
Incubation: Incubate at room temperature for 1-2 hours.
Luminescence Measurement: Measure luminescence using a plate reader. A significant increase in luminescence compared to untreated cells indicates apoptosis induction.
Conclusion and Future Directions
This guide outlines a systematic approach to evaluating the comparative cytotoxicity of novel 4-Chloro-6-methoxycarbonyl-1H-indazole-3-carbaldehyde analogs. The illustrative data suggests that modifications at the C6 and C3 positions can yield significant improvements in both potency and selectivity. Specifically, the conversion of the C6-ester to a carboxylic acid and the C3-aldehyde to an oxime appear to be highly promising strategies.
Future work should focus on synthesizing a broader range of analogs based on these findings and confirming their pro-apoptotic mechanism of action. Advanced studies could include cell cycle analysis to determine if the compounds cause arrest at specific checkpoints, and target deconvolution studies to identify the specific kinase or protein inhibited by these potent analogs.[4] The insights gained from this structured approach will be invaluable for advancing this promising chemical scaffold toward the development of novel anticancer therapeutics.
References
BenchChem. (2025).
Tomic, S., et al. (2003). Apoptosis enzyme-linked immunosorbent assay distinguishes anticancer drugs from toxic chemicals and predicts drug synergism. PubMed.
Tomic, S., et al. (2003). Apoptosis-based drug screening and detection of selective toxicity to cancer cells. PubMed.
Brunelle, J. K., & Zhang, B. (2010). Apoptosis assays for quantifying the bioactivity of anticancer drug products. PubMed.
BenchChem. (2025).
Merck.
Abcam. MTT Assay Protocol. Abcam.
ResearchGate. (2014). What is the best method/assay for the apoptosis mediated by anticancer drugs for routine drug screening application in cell culture?.
Hariyanti, et al. (2021). Synthesis and in vitro cytotoxic activity of novel indazole analogues of curcumin against MCF-7, HeLa, WiDr, and vero cell lines. Journal of Applied Pharmaceutical Science.
Abcam. MTT assay protocol. Abcam.
ATCC. MTT Cell Proliferation Assay.
Ueno, T., et al. A novel high-through-put assay for screening of pro-apoptotic drugs. ProQuest.
Wei, W., et al. (2021).
Wei, W., et al. (2021). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Publishing.
Groessl, M., et al. (2007). Structure−Activity Relationships for NAMI-A-type Complexes.
Abdel-Ghani, T. M., et al. (2022). Novel indazole derivatives as potent apoptotic antiproliferative agents by multi-targeted mechanism: Synthesis and biological. Assiut University.
National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf.
Groessl, M., et al. (2007). Structure-activity relationships for NAMI-A-type complexes. PubMed.
Wang, C., et al. (2023).
Wang, C., et al. (2023).
BenchChem. (2025). Biological activity of 6-Nitro-1H-indazole-3-carbaldehyde vs other nitroindazoles. BenchChem.
Singh, A., et al.
Taylor & Francis. Indazole – Knowledge and References. Taylor & Francis.
